2,4,5-Trichlorophenyl chloroformate

• CAS: 16947-69-6

Core Science & Biosynthesis

2,4,5-trichlorophenyl chloroformate chemical properties and molecular structure

Whitepaper: The Mechanistic and Applied Profiling of 2,4,5-Trichlorophenyl Chloroformate in Advanced Bioconjugation and Peptide Synthesis

Prepared by: Senior Application Scientist Target Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

In the realm of synthetic peptide chemistry and bioconjugation, the strategic selection of activating reagents dictates the yield, purity, and scalability of the final macromolecular construct. 2,4,5-Trichlorophenyl chloroformate (CAS: 16947-69-6) emerges as a highly specialized, electrophilic reagent utilized primarily for the generation of active esters and the activation of polyethylene glycols (PEGs)[1][2]. By leveraging the profound electron-withdrawing capacity of the trichlorophenyl moiety, this compound facilitates highly efficient acyl transfer reactions. This technical guide deconstructs the molecular architecture, physicochemical properties, and field-proven methodologies for deploying 2,4,5-trichlorophenyl chloroformate in rigorous laboratory settings.

Molecular Architecture & Physicochemical Profile

The utility of 2,4,5-trichlorophenyl chloroformate is rooted in its structural dichotomy: a highly reactive chloroformate group (-O-CO-Cl) coupled with a sterically hindered, electron-deficient 2,4,5-trichlorophenyl ring[3].

Mechanistic Causality: The three chlorine atoms exert a strong inductive electron-withdrawing effect (-I effect) on the aromatic ring. When this compound reacts with a carboxylic acid to form an active ester, the resulting 2,4,5-trichlorophenoxy group becomes an exceptional leaving group. Its conjugate acid, 2,4,5-trichlorophenol, has a relatively low pKa, ensuring that the subsequent aminolysis (amide bond formation) proceeds rapidly and irreversibly under mild basic conditions.

Table 1: Quantitative Physicochemical Properties

To ensure predictable phase behavior and solubility during synthesis, the core physical parameters are summarized below:

Property	Value	Reference
CAS Registry Number	16947-69-6	[1][4]
Molecular Formula	C7H2Cl4O2	[3][5]
Molecular Weight	259.90 g/mol	[1][6]
Melting Point	58.3 - 60.9 °C	[3]
Boiling Point	93 - 95 °C (@ 0.4-0.6 Torr)	[3]
Lipophilicity (XLogP3)	4.60	[1][6]
Topological Polar Surface Area	26.3 Ų	[1][6]

Mechanistic Role in Peptide Synthesis and Bioconjugation

The primary application of 2,4,5-trichlorophenyl chloroformate is the synthesis of active esters for peptide coupling and the activation of polymers for bioconjugation[7][8].

Active Ester Generation

In classical peptide synthesis, direct coupling of a carboxylic acid and an amine often requires coupling reagents (like DCC or EDC) that can lead to racemization or challenging byproducts. Pre-forming a 2,4,5-trichlorophenyl active ester isolates the activation step. The chloroformate reacts with the N-protected amino acid to form a mixed anhydride intermediate, which rapidly decarboxylates to yield the stable, yet highly reactive, trichlorophenyl ester[9].

Pathway of active ester formation and amidation using 2,4,5-trichlorophenyl chloroformate.

Polyethylene Glycol (PEG) Activation

For therapeutic proteins, PEGylation enhances pharmacokinetic profiles by shielding the biologic from proteolytic degradation and renal clearance. 2,4,5-Trichlorophenyl chloroformate is utilized to convert the terminal hydroxyl groups of PEGs into reactive carbonate esters[2][8]. These activated PEGs readily react with surface lysine residues on proteins, forming stable urethane (carbamate) linkages.

Experimental Protocols: Self-Validating Systems

As an application scientist, establishing a reproducible, self-validating protocol is paramount. The following methodology details the activation of a Polyether Polyol (PEP) or PEG using 2,4,5-trichlorophenyl chloroformate.

Protocol: Synthesis of Activated PEG-Phenylcarbonate

Causality Note: The reaction must be performed in a strictly anhydrous aprotic solvent. The chloroformate moiety is highly susceptible to nucleophilic attack by water, which would lead to hydrolysis, generating hydrochloric acid, carbon dioxide, and 2,4,5-trichlorophenol, thereby destroying the reagent[8].

Materials:

• Polyethylene Glycol (PEG) (e.g., 5 kDa, dried via azeotropic distillation)

• 2,4,5-Trichlorophenyl chloroformate (1.5 - 5.0 molar equivalents per OH group)

• 4-Dimethylaminopyridine (DMAP) or Triethylamine (TEA) (catalyst/acid scavenger)

• Anhydrous Dichloromethane (DCM) or Acetonitrile

Step-by-Step Methodology:

• Substrate Preparation: Dissolve the rigorously dried PEG in anhydrous DCM under an inert atmosphere (Nitrogen or Argon). Validation: Karl Fischer titration of the solvent/PEG mixture should confirm H2O < 50 ppm.

• Base Addition: Introduce the organic base (TEA or DMAP). DMAP is highly recommended as it acts as a nucleophilic catalyst, forming a highly reactive N-acylpyridinium intermediate that accelerates the transfer of the chloroformate to the PEG hydroxyl[8].

• Reagent Introduction: Cool the reaction vessel to 0–5 °C using an ice bath. Dissolve 2,4,5-trichlorophenyl chloroformate in a minimal volume of anhydrous DCM and add it dropwise over 30 minutes. Causality: Dropwise addition controls the exothermic nature of the reaction and minimizes the formation of symmetrical PEG-carbonates (cross-linking).

• Reaction Propagation: Remove the ice bath and allow the reaction to stir at ambient temperature (20–25 °C) for 4 to 12 hours. Monitor the consumption of the hydroxyl groups via FTIR (disappearance of the broad -OH stretch at ~3300 cm⁻¹ and appearance of the sharp carbonate C=O stretch at ~1760 cm⁻¹).

• Quenching and Purification: Concentrate the reaction mixture under reduced pressure. Precipitate the activated PEG by adding the concentrated solution dropwise into vigorously stirred cold diethyl ether.

• Isolation: Recover the functionalized polymer via vacuum filtration. Wash the filter cake extensively with cold ether to remove unreacted chloroformate, 2,4,5-trichlorophenol byproducts, and base-hydrochloride salts. Dry under high vacuum.

Standard experimental workflow for the activation of PEG using chloroformate derivatives.

Conclusion

2,4,5-Trichlorophenyl chloroformate remains a cornerstone reagent in the synthesis of complex bioconjugates and active esters. By understanding the electronic effects of the trichlorophenyl leaving group and strictly controlling the anhydrous parameters of the reaction environment, researchers can achieve near-quantitative activation of polymers and amino acids, paving the way for advanced therapeutic formulations.

References

• Made by Genie. (n.d.). 2,4,5-TRICHLOROPHENYL CHLOROFORMATE - cosmetic ingredient.
• ChemicalBook. (2025). 2,4,5-trichlorophenyl chloroformate | 16947-69-6.
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• CAS Common Chemistry. (n.d.). Carbonochloridic acid, 2,4,5-trichlorophenyl ester.
• PubChem. (2025). Carbonochloridic acid, 2,4,5-trichlorophenyl ester | C7H2Cl4O2 | CID 85650.
• ResearchGate. (n.d.). e-EROS Encyclopedia of Reagents for Organic Synthesis.
• Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing). (n.d.). Polypeptides. Part XIII. Preparation of α-aza-amino-acid (carbazic acid) derivatives...
• American Chemical Society. (2021). Synthesis of Linear Polyether Polyol Derivatives As New Materials for Bioconjugation.
• Google Patents. (n.d.). US7125558B2 - Process for the preparation of activated polyethylene glycols.

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The Dynamics of 2,4,5-Trichlorophenyl Chloroformate in Organic Solvents: A Guide to Solubility and Kinetic Stability

Executive Summary

2,4,5-Trichlorophenyl chloroformate (TCPC) is a highly reactive, electrophilic reagent utilized extensively in organic synthesis, peptide coupling, and the preparation of activated polyethylene glycols (PEGs) for bioconjugation[1][2]. Due to the inherent lability of the chloroformate moiety, the efficacy of TCPC is strictly governed by its solubility and kinetic stability in various organic solvents. This whitepaper provides an in-depth mechanistic analysis of TCPC’s behavior in solution, detailing degradation pathways, solvent compatibility, and self-validating experimental protocols designed to maximize reagent fidelity during drug development workflows.

Chemical Profile and Mechanistic Causality

2,4,5-Trichlorophenyl chloroformate (CAS: 16947-69-6; Molecular Formula: C7H2Cl4O2) is a crystalline solid characterized by a highly electrophilic carbonyl center[3][4]. Its primary utility lies in its ability to form active esters and carbonates, which are pivotal in the Boc-protection of amino groups and the synthesis of α-aza-peptides[1][5].

The reactivity of TCPC is a double-edged sword. The electron-withdrawing nature of the three chlorine atoms on the phenyl ring makes the resulting 2,4,5-trichlorophenoxide an excellent leaving group, facilitating rapid aminolysis[6]. However, this same electronic activation renders the chloroformate highly susceptible to nucleophilic attack by protic impurities (e.g., moisture) and certain polar aprotic solvents[7].

Solubility Profile and Solvent Selection

TCPC exhibits a high partition coefficient (LogP ≈ 4.60), reflecting its strong lipophilicity[8]. Consequently, it demonstrates excellent solubility in a wide range of aprotic organic solvents. However, solubility does not equate to stability. The selection of a solvent must balance dielectric constant (solvating power) with chemical inertness.

Table 1: Solubility and Stability Matrix of TCPC in Common Organic Solvents

Solvent	Dielectric Constant (ε)	Solubility Profile	Kinetic Stability	Primary Degradation Risk
Dichloromethane (DCM)	9.1	High (>100 mg/mL)	Excellent	Reaction with alcohol-based stabilizers (e.g., ethanol).
Tetrahydrofuran (THF)	7.5	High (>100 mg/mL)	Good	Peroxide-mediated oxidation; ring-opening side reactions.
Toluene	2.4	Moderate (~50 mg/mL)	Excellent	None (highly inert, non-nucleophilic environment).
Acetonitrile (MeCN)	37.5	High (>100 mg/mL)	Moderate	Trace moisture hydrolysis due to high hygroscopicity.
N,N-Dimethylformamide (DMF)	36.7	High (>100 mg/mL)	Poor	DMF-catalyzed decarboxylation and formimidate formation.

Causality Note: While DCM is the industry standard for TCPC-mediated reactions, commercially available DCM is often stabilized with 0.5–1.5% ethanol to prevent phosgene formation. Ethanol acts as a potent nucleophile, rapidly converting TCPC into ethyl 2,4,5-trichlorophenyl carbonate. Therefore, amylene-stabilized or cyclohexene-stabilized DCM must be exclusively utilized[9].

Stability Dynamics and Degradation Pathways

The degradation of TCPC in solution proceeds via two primary mechanistic pathways: Hydrolysis and Solvent-Catalyzed Decarboxylation .

Moisture-Induced Hydrolysis

Chloroformates are exquisitely sensitive to moisture[7]. In the presence of water, TCPC undergoes rapid hydrolysis to yield 2,4,5-trichlorophenol, carbon dioxide (CO2), and hydrochloric acid (HCl). The generation of HCl is particularly deleterious, as it lowers the pH of the solution and can autocatalyze the degradation of acid-sensitive protecting groups in complex peptide syntheses.

DMF-Catalyzed Decarboxylation

While N,N-Dimethylformamide (DMF) is a ubiquitous solvent in solid-phase peptide synthesis (SPPS), it is fundamentally incompatible with prolonged TCPC storage. DMF acts as a nucleophilic catalyst, attacking the electrophilic chloroformate carbon to form a labile Vilsmeier-Haack-type formimidate intermediate[10]. This 1:1 adduct rapidly collapses via decarboxylation (loss of CO2) to yield the corresponding aryl chloride.

Fig 1. Primary degradation pathways of TCPC in the presence of moisture or reactive solvents.

Experimental Methodologies

To ensure scientific integrity, the following protocols are designed as self-validating systems . By incorporating internal standards and orthogonal analytical checks (e.g., Karl Fischer titration), researchers can definitively isolate chemical degradation from physical artifacts like solvent evaporation.

Protocol 1: Anhydrous Preparation and Storage of TCPC Solutions

Objective: Prepare a 0.5 M stock solution of TCPC in DCM with zero baseline degradation. Causality: Utilizing Schlenk techniques prevents ambient moisture ingress, while amylene-stabilized DCM prevents alcoholysis.

• Solvent Validation: Dispense 50 mL of amylene-stabilized DCM. Perform a Karl Fischer (KF) titration to verify water content is <10 ppm. If >10 ppm, dry over activated 3Å molecular sieves for 24 hours.

• Atmosphere Control: Flame-dry a 100 mL Schlenk flask under vacuum and backfill with ultra-high purity Argon (repeat 3x).

• Reagent Transfer: Inside an argon-filled glovebox, weigh 13.0 g (approx. 50 mmol) of crystalline TCPC. Transfer to the Schlenk flask.

• Dissolution: Inject the validated DCM into the Schlenk flask via a gastight syringe. Stir gently at 4°C until complete dissolution is achieved.

• Storage: Store the solution at -20°C in the dark. Self-Validation Check: Before subsequent use, visually inspect for gas evolution (CO2 bubbles) upon warming to room temperature, which indicates premature degradation.

Protocol 2: Kinetic Stability Assay via GC-MS

Objective: Quantitatively monitor the half-life of TCPC in various solvents. Causality: An internal standard (1,2,4-Trichlorobenzene) is used because its structural similarity to TCPC ensures identical extraction/elution behavior, while its chemical inertness guarantees its concentration remains constant. This validates that any drop in TCPC signal is strictly due to degradation.

• Solution Preparation: Prepare a 10 mg/mL solution of TCPC in the test solvent (e.g., MeCN). Add 1.0 mg/mL of 1,2,4-Trichlorobenzene as the internal standard.

• Aliquot Distribution: Divide the solution into 1 mL crimp-sealed amber HPLC vials purged with Argon.

• Incubation: Place vials in a thermostatically controlled incubator at 25°C.

• Quenching (Derivatization): At time points (t = 0, 1h, 4h, 24h, 48h), extract one vial. Immediately inject 100 µL of anhydrous methanol and 10 µL of pyridine. Reasoning: Methanol quantitatively converts any remaining, highly reactive TCPC into the stable methyl 2,4,5-trichlorophenyl carbonate, preventing further degradation inside the GC column.

• Analysis: Analyze via GC-MS. Plot the peak area ratio of (Derivatized TCPC / Internal Standard) over time to determine first-order degradation kinetics.

Fig 2. Self-validating workflow for assessing TCPC kinetic stability in organic solvents.

Best Practices for Drug Development Professionals

For process chemists and formulation scientists scaling up bioconjugation or peptide coupling reactions involving TCPC:

• Avoid DMF for Storage: Never store TCPC in DMF or other nucleophilic amides. If DMF must be used for a coupling reaction, add TCPC as a solid or as a DCM stock solution immediately prior to the reaction[10][11].

• Scrutinize Stabilizers: Always verify the stabilizer used in your halogenated solvents. Ethanol-stabilized chloroform or DCM will rapidly consume the reagent[9].

• Temperature Control: Chloroformate degradation is highly temperature-dependent. Maintain stock solutions at -20°C and conduct highly exothermic coupling reactions under active cooling (0°C to 4°C) to suppress side reactions[12].

References

• Carbonochloridic acid, 2,4,5-trichlorophenyl ester - CAS Common Chemistry. CAS. Available at:[Link]

• 2,4,5-TRICHLOROPHENYL CHLOROFORMATE - Global Substance Registration System. NIH. Available at:[Link]

• Chloroformate. Wikipedia. Available at:[Link]

• e-EROS Encyclopedia of Reagents for Organic Synthesis. ResearchGate. Available at:[Link]

• Polypeptides. Part XIII. Preparation of α-aza-amino-acid derivatives. RSC Publishing. Available at:[Link]

• Product Class 3: Carbonic Acid Halides. Thieme Connect. Available at:[Link]

• Process for the preparation of activated polyethylene glycols. Google Patents (US7125558B2).

• DMF-Catalyzed Synthesis of Alkyl Chlorides. Scribd / J. Org. Chem. Available at:[Link]

• Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. ACS Publications. Available at:[Link]

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Long-Term Storage Conditions and Shelf Life of 2,4,5-Trichlorophenyl Chloroformate: A Comprehensive Technical Guide

Executive Summary

As a Senior Application Scientist, I frequently encounter synthetic bottlenecks caused by reagent degradation. In drug development, particularly in the synthesis of aza-peptides[1] and the PEGylation of therapeutic enzymes like superoxide dismutase[2], 2,4,5-trichlorophenyl chloroformate (TCPC) serves as a premier activating reagent. However, the exact chemical property that makes TCPC so valuable—its extreme electrophilicity—also makes it highly susceptible to hydrolytic degradation. This guide establishes the definitive causality behind TCPC degradation, outlines field-proven, self-validating storage protocols, and provides rigorous quality control methodologies to ensure scientific integrity.

Chemical Profile and Degradation Causality

To understand how to store TCPC, one must first understand how it fails. Chloroformates are highly reactive acylating agents. When exposed to ambient moisture, TCPC undergoes spontaneous hydrolysis via a bimolecular addition-elimination mechanism[3][4].

Water acts as a nucleophile, attacking the highly electrophilic carbonyl carbon to form a transient tetrahedral intermediate. This intermediate rapidly collapses, eliminating a chloride ion to form an unstable carbonate. The carbonate subsequently decarboxylates, yielding 2,4,5-trichlorophenol, carbon dioxide (CO₂), and hydrogen chloride (HCl)[5].

The generation of HCl is particularly insidious; it can act autocatalytically in certain solvent environments and causes dangerous pressure buildup in sealed containers. Therefore, storage protocols must not merely limit moisture—they must completely exclude it.

Reaction pathway of TCPC hydrolysis upon moisture exposure, leading to degradation products.

Long-Term Storage Protocols: Causality and Design

Standard refrigeration is insufficient for maintaining the integrity of TCPC over extended periods. A robust storage strategy relies on three pillars: thermal suppression, atmospheric displacement, and material compatibility.

• Thermal Control (-20 °C): Hydrolysis is a temperature-dependent kinetic process. By storing the reagent at -20 °C, the Arrhenius reaction rate for spontaneous hydrolysis and thermal decomposition is exponentially suppressed.

• Atmospheric Displacement (Argon Blanketing): While nitrogen is commonly used in labs, Argon is the superior choice for chloroformates. Because Argon is denser than air, it forms a protective blanket directly over the solid/liquid interface, effectively displacing ambient moisture during the brief periods the vial is open.

• Material Compatibility (PTFE-Lined Amber Glass): Amber glass is mandatory to prevent UV-induced radical cleavage of the C-Cl bonds. Furthermore, chloroformates will chemically attack and degrade standard silicone or rubber septa, compromising the seal and allowing moisture ingress. Polytetrafluoroethylene (PTFE) lined caps are strictly required due to their chemical inertness.

Shelf Life and Stability Metrics

When stored under optimal conditions, the shelf life of TCPC can be significantly extended. The table below summarizes the expected shelf life based on quantitative field observations.

Storage Temperature	Atmosphere	Container Specifications	Expected Shelf Life	Degradation Risk
-20 °C	Argon (Inert)	Amber Glass, PTFE-lined cap	12 – 24 months	Low
2–8 °C	Argon (Inert)	Amber Glass, PTFE-lined cap	6 – 12 months	Moderate
20 °C (RT)	Ambient Air	Clear Glass, Standard cap	< 1 week	Critical (Hydrolysis)

Self-Validating Experimental Workflows

A protocol is only as good as its validation. The following workflows establish a closed-loop system: Workflow 1 protects the reagent, and Workflow 2 validates that Workflow 1 was successful prior to downstream application.

Workflow 1: Inert Aliquoting for Long-Term Storage

Repeatedly opening a bulk container introduces trace moisture, which cumulatively destroys the reagent. Aliquoting is mandatory.

• Preparation: Pre-dry amber glass vials and PTFE-lined screw caps in a vacuum oven at 120 °C for 12 hours. Cool them under active vacuum.

• Atmospheric Transfer: Transfer the bulk TCPC bottle and the dried vials into an inert atmosphere glovebox (Argon environment, strictly <1 ppm H₂O and O₂).

• Aliquoting: Dispense the TCPC into single-use aliquots (e.g., 1–5 g per vial) to eliminate freeze-thaw cycles and repeated atmospheric exposure.

• Primary Sealing: Secure the PTFE-lined caps tightly. The PTFE must be the only material in contact with the vial's vapor space.

• Secondary Sealing: Wrap the exterior junction of the cap and vial with Teflon tape, followed by a tight layer of Parafilm to prevent atmospheric exchange during thermal contraction in the freezer.

• Storage: Remove the sealed aliquots from the glovebox and immediately transfer them to a desiccator housed within a -20 °C freezer.

Step-by-step workflow for the inert aliquoting, storage, and quality control of TCPC.

Workflow 2: Quality Control and Purity Validation (¹H NMR)

Before utilizing an aliquot in sensitive drug development syntheses, its purity must be validated to ensure the storage seal did not fail.

• Sample Preparation: In a dry environment (glovebox or under a stream of Argon), dissolve 10 mg of the stored TCPC in 0.5 mL of anhydrous CDCl₃ (pre-dried over 4Å molecular sieves).

• Data Acquisition: Acquire a standard ¹H NMR spectrum (e.g., 400 MHz, 16 scans).

• Spectral Analysis: Pure TCPC exhibits distinct, sharp aromatic protons corresponding to the 2,4,5-trichloro substitution pattern.

• Degradation Identification: Inspect the spectrum for the appearance of a broad phenolic -OH peak or shifts in the aromatic protons that correspond to free 2,4,5-trichlorophenol.

• Validation Gate: If the integration of the phenolic degradation peaks exceeds 2% relative to the intact TCPC peaks, the aliquot has been compromised by moisture and must be discarded.

Conclusion

The utility of 2,4,5-trichlorophenyl chloroformate in advanced chemical synthesis is intrinsically linked to its high reactivity. By understanding the causality of its hydrolytic degradation, researchers can implement rigorous, self-validating storage and handling protocols. Utilizing Argon blanketing, PTFE-lined amber glassware, and strict -20 °C thermal control ensures that the reagent maintains its integrity, thereby safeguarding the reproducibility of downstream drug development processes.

References

• Scavenging ROS: Superoxide Dismutase/Catalase Mimetics by the Use of an Oxidation-Sensitive Nanocarrier/Enzyme Conjugate | Bioconjugate Chemistry - ACS Publications | 6

• Water−Ethylene Glycol Alkyltrimethylammonium Bromide Micellar Solutions as Reaction Media: Study of Spontaneous Hydrolysis of Phenyl Chloroformate | Langmuir - ACS Publications | 3

• Preparation of new monomers aza-β 3-aminoacids for solid-phase syntheses of aza-β 3-peptides | ResearchGate | 1

• Kinetic Studies that Evaluate the Solvolytic Mechanisms of Allyl and Vinyl Chloroformate Esters | PMC | 4

• The Spontaneous Hydrolysis of Methyl Chloroformate: A Physical Chemistry Experiment for Teaching Techniques in Chemical Kinetics | Journal of Chemical Education - ACS Publications | 5

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Precision Bioconjugation: A Technical Guide to 2,4,5-Trichlorophenyl Chloroformate

As drug development pivots toward highly targeted biologics, antibody-drug conjugates (ADCs), and PEGylated therapeutics, the demand for precision bioconjugation reagents has surged. Among these, 2,4,5-trichlorophenyl chloroformate has emerged as a critical activation agent.

This whitepaper provides an in-depth mechanistic analysis of 2,4,5-trichlorophenyl chloroformate, distinguishing its exact mass from its molecular weight for analytical validation, and detailing field-proven protocols for its application in peptide synthesis and polymer activation.

Physicochemical Profiling: Molecular Weight vs. Exact Mass

In synthetic chemistry and mass spectrometry (MS), conflating molecular weight with exact mass can lead to critical analytical failures. As summarized in Table 1, these two metrics serve entirely different operational purposes.

Molecular weight (259.9 g/mol ) is the weighted average mass of the molecule based on the natural abundance of all its isotopes[1]. In the laboratory, this value is strictly used for macroscopic stoichiometric calculations—such as determining the molar equivalents required to activate a bulk batch of polyethylene glycol (PEG)[2].

Conversely, the exact mass (257.8809 Da) is the theoretical mass of the molecule composed solely of its most abundant isotopes ( 12 C, 1 H, 35 Cl, 16 O)[3]. Because 2,4,5-trichlorophenyl chloroformate contains four chlorine atoms, it presents a highly distinct isotopic envelope in High-Resolution Mass Spectrometry (HRMS). Due to the ~24% natural abundance of the 37 Cl isotope, the mass spectrum will exhibit a characteristic M, M+2, M+4, M+6, M+8 splitting pattern. This exact mass and its corresponding isotopic barcode act as an internal diagnostic tool, allowing researchers to definitively confirm the successful formation of active esters during synthesis without relying solely on NMR.

Table 1: Quantitative Physicochemical Data

Parameter	Value	Operational Significance
IUPAC Name	(2,4,5-trichlorophenyl) carbonochloridate	Standardized nomenclature[1].
Molecular Formula	C 7​ H 2​ Cl 4​ O 2​	Base structural composition[1].
Molecular Weight	259.9 g/mol	Used for bulk stoichiometric scaling[1].
Exact Mass (Monoisotopic)	257.8809 Da	Crucial for HRMS structural validation[3].
XLogP3 (Lipophilicity)	4.6	Indicates high solubility in non-polar organic solvents (e.g., CH 2​ Cl 2​ )[1].
Polar Surface Area (PSA)	26.3 Ų	Reflects the localized polarity of the chloroformate moiety[1].

Mechanistic Role in Bioconjugation

The selection of 2,4,5-trichlorophenyl chloroformate over other activating agents (such as p-nitrophenyl chloroformate or cyanuric chloride) is driven by a precise balance of stability and reactivity[4],[2].

When reacted with a polymeric hydroxyl group (like PEG-OH) or an amino acid, it forms a 2,4,5-trichlorophenyl carbonate or active ester[5]. The causality behind its efficacy lies in the electron-withdrawing nature of the three chlorine atoms on the phenyl ring. These halogens significantly lower the pKa of the resulting 2,4,5-trichlorophenol leaving group.

Why is this specific intermediate advantageous?

• Storage Stability: Unlike highly labile N-hydroxysuccinimide (NHS) esters that rapidly hydrolyze upon exposure to atmospheric moisture, the 2,4,5-trichlorophenyl carbonate intermediate is remarkably stable on storage[4].

• Mild Reaction Conditions: It reacts rapidly with primary amines (such as lysine residues on target proteins) at near-neutral pH[4]. This is critical for preserving the tertiary structure and enzymatic activity of sensitive biologics, which might denature under highly basic conditions.

• Quantifiable Leaving Group: The cleaved 2,4,5-trichlorophenol byproduct has a distinct UV absorbance profile, allowing for real-time spectrophotometric quantification of the conjugation efficiency[6].

Experimental Workflow: Synthesis of Activated PEG-Phenylcarbonate

To ensure a self-validating system, the following protocol incorporates in-process controls (IPC) to prevent premature hydrolysis of the chloroformate. The reaction must be maintained in a strictly anhydrous environment.

Step-by-Step Methodology

• Polymer Dissolution: Dissolve the target PEG-OH in anhydrous dichloromethane (CH 2​ Cl 2​ ) under an inert argon or nitrogen atmosphere. Rationale: CH 2​ Cl 2​ is an optimal aprotic solvent that readily dissolves both the polymer and the highly lipophilic chloroformate[2].

• Nucleophilic Catalysis: Add a stoichiometric excess (typically 1.5 to 2.0 equivalents relative to PEG-OH) of 4-dimethylaminopyridine (DMAP)[2]. Rationale: DMAP acts as a nucleophilic catalyst, attacking the chloroformate to form a highly reactive acylpyridinium intermediate, which accelerates the sluggish reaction with polymeric hydroxyls.

• Activation: Dropwise addition of 2,4,5-trichlorophenyl chloroformate (2-3 equivalents) to the mixture while maintaining the temperature between 20°C and 30°C[2].

• Reaction Progression: Stir the reaction continuously for 4 to 6 hours. The DMAP will neutralize the generated HCl byproduct, preventing acidic degradation of the polymer backbone.

• Precipitation & Isolation: Concentrate the CH 2​ Cl 2​ solution under reduced pressure. Precipitate the activated PEG-phenylcarbonate by adding the concentrated solution dropwise into vigorously stirred, ice-cold diethyl ether[6].

• Purification: Filter the resulting white precipitate and dry it extensively under high vacuum to remove residual solvents[6].

Pathway Visualization

The following diagram illustrates the logical flow and chemical causality of the PEGylation workflow using 2,4,5-trichlorophenyl chloroformate.

Workflow of protein PEGylation using 2,4,5-trichlorophenyl chloroformate as an activating agent.

Analytical Validation Strategies

A robust bioconjugation workflow requires rigorous analytical validation to ensure batch-to-batch consistency.

1. HRMS Validation of Intermediates: By utilizing the exact mass of the 2,4,5-trichlorophenyl moiety, researchers can calculate the expected mass shift of their target peptide or small-molecule carrier. The presence of the distinct 4-chlorine isotopic pattern (M, M+2, M+4) in the mass spectrum provides unequivocal proof that the active ester has been successfully formed and has not hydrolyzed back to the free acid[3].

2. UV-Vis Quantification of Activation: Because the activated polymer is a macromolecule, standard NMR integration can sometimes be ambiguous due to peak broadening. Instead, an aliquot of the activated PEG-phenylcarbonate can be subjected to basic hydrolysis (e.g., using 0.1 M NaOH). This rapidly cleaves the carbonate, releasing the 2,4,5-trichlorophenol leaving group. By measuring the UV absorbance of the released phenol at its specific λmax​ and applying the Beer-Lambert law, the exact degree of polymer activation (mol of active ester per mol of polymer) can be precisely quantified[4],[6].

References

• PubChemLite: 2,4,5-trichlorophenyl chloroformate (C7H2Cl4O2). uni.lu.
• PubChem: Carbonochloridic acid, 2,4,5-trichlorophenyl ester | C7H2Cl4O2 | CID 85650. nih.gov.
• Synthesis of Linear Polyether Polyol Derivatives As New Materials for Bioconjugation. acs.org.
• Fast and Convenient Synthesis of α-N-Protected Amino Acid Hydrazides. researchgate.net.
• US7125558B2 - Process for the preparation of activated polyethylene glycols. google.com.
• PEGylated Dendrimers with Core Functionality for Biological Applications | Bioconjugate Chemistry. acs.org.

Sources

• 1. Carbonochloridic acid, 2,4,5-trichlorophenyl ester | C7H2Cl4O2 | CID 85650 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. US7125558B2 - Process for the preparation of activated polyethylene glycols - Google Patents [patents.google.com]
• 3. PubChemLite - 2,4,5-trichlorophenyl chloroformate (C7H2Cl4O2) [pubchemlite.lcsb.uni.lu]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

step-by-step preparation of 2,4,5-trichlorophenyl esters from carboxylic acids

Application Note: Synthesis and Isolation of 2,4,5-Trichlorophenyl (TCP) Active Esters

Abstract The preparation of active esters is a cornerstone technique in peptide synthesis and bioconjugation, enabling the controlled formation of amide bonds under mild conditions. Among the various activating groups, 2,4,5-trichlorophenyl (TCP) esters offer an exceptional balance of shelf-stability, high reactivity during aminolysis, and strong tendencies to form highly pure crystalline solids[1]. This application note details the mechanistic rationale and a validated, self-contained protocol for synthesizing TCP esters from carboxylic acids using N,N'-dicyclohexylcarbodiimide (DCC)[2][3].

Mechanistic Rationale & Experimental Design

The utility of TCP esters stems from the electron-withdrawing nature of the three chlorine atoms on the phenolic ring. Through strong inductive effects, these halogens increase the electrophilicity of the ester carbonyl carbon, rendering it highly susceptible to nucleophilic attack by primary amines[4].

The most robust method for preparing TCP esters involves the in situ activation of a carboxylic acid (typically an N-protected amino acid) using DCC, followed by displacement with 2,4,5-trichlorophenol[2].

Causality in Experimental Design:

• Temperature Control (0 °C to RT): The initial reaction between the carboxylic acid and DCC forms a highly reactive O-acylisourea intermediate. If the temperature is not kept strictly at or below 0 °C during this phase, the intermediate can undergo an irreversible intramolecular rearrangement to form an unreactive N-acylurea byproduct, drastically reducing the yield[5].

• Solvent Selection: Dichloromethane (DCM) or Ethyl Acetate (EtOAc) are preferred. Both must be strictly anhydrous to prevent the O-acylisourea from hydrolyzing back into the starting carboxylic acid. Furthermore, the byproduct of DCC coupling, N,N'-dicyclohexylurea (DCU), is highly insoluble in cold DCM and EtOAc, allowing for easy removal via filtration[5].

• Crystallinity: Unlike many other active esters which can form intractable syrups, TCP esters are predominantly highly crystalline[1]. This allows for purification via simple recrystallization, bypassing the need for time-consuming silica gel chromatography.

Workflow of DCC-mediated 2,4,5-Trichlorophenyl ester synthesis and DCU byproduct formation.

Comparative Data: Active Ester Selection

To contextualize the use of TCP esters, the following table summarizes the properties of common active esters used in peptide chemistry and bioconjugation.

Active Ester Type	Leaving Group	Relative Reactivity	Shelf Stability	Primary Purification Method
TCP (2,4,5-Trichlorophenyl)	2,4,5-Trichlorophenoxide	Moderate-High	Excellent	Recrystallization
PFP (Pentafluorophenyl)	Pentafluorophenoxide	Very High	Good	Chromatography / Trituration
NHS (N-Hydroxysuccinimide)	N-Hydroxysuccinimide	Moderate	Moderate (Moisture sensitive)	Precipitation
PNP (p-Nitrophenyl)	p-Nitrophenoxide	Low-Moderate	Excellent	Recrystallization

Step-by-Step Protocol: Preparation of TCP Esters

Reagents Required:

• N-protected carboxylic acid (1.0 equivalent)

• 2,4,5-Trichlorophenol (1.05 equivalents)

• N,N'-Dicyclohexylcarbodiimide (DCC) (1.05 equivalents)

• Anhydrous Ethyl Acetate (EtOAc) or Dichloromethane (DCM)

• Saturated aqueous Sodium Bicarbonate ( NaHCO3​ )

• Brine (Saturated NaCl )

• Anhydrous Sodium Sulfate ( Na2​SO4​ )

Methodology:

• Preparation of the Reaction Mixture:

  • In an oven-dried, round-bottom flask equipped with a magnetic stir bar, dissolve the N-protected carboxylic acid (10 mmol) and 2,4,5-trichlorophenol (10.5 mmol) in 40 mL of anhydrous EtOAc.

  • Note: EtOAc is often preferred over DCM for large-scale preparations due to lower toxicity and the extremely low solubility of DCU in cold EtOAc.

• Thermal Control & Activation:

  • Submerge the reaction flask in an ice-water bath and allow the solution to cool to 0 °C for 15 minutes.

  • Dissolve DCC (10.5 mmol) in 10 mL of anhydrous EtOAc. Add this solution dropwise to the reaction flask over 10 minutes.

  • Causality: Dropwise addition controls the exothermic activation step, strictly maintaining the temperature near 0 °C to suppress the O-to-N acyl migration that forms N-acylurea[5].

• Reaction Propagation:

  • Stir the mixture at 0 °C for 1 hour.

  • Remove the ice bath and allow the reaction to warm to room temperature. Continue stirring for an additional 2 to 4 hours. As the reaction progresses, a voluminous white precipitate of DCU will form[2].

• Workup and Byproduct Removal:

  • Filter the reaction mixture through a sintered glass funnel (medium porosity) to remove the precipitated DCU. Wash the filter cake with a small volume (10 mL) of cold EtOAc.

  • Transfer the combined filtrate to a separatory funnel.

  • Wash the organic layer successively with:

    • 2 × 25 mL of saturated aqueous NaHCO3​ . (Causality: This deprotonates and extracts any unreacted 2,4,5-trichlorophenol and unreacted starting carboxylic acid into the aqueous phase).

    • 1 × 25 mL of brine.

• Isolation and Purification:

  • Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

  • Recrystallize the crude residue from an appropriate solvent system (commonly EtOAc/Hexanes or Ethanol/Water) to afford the pure 2,4,5-trichlorophenyl ester as a crystalline solid[1].

Sources

• 1. Polypeptides. Part V. The use of t-butyl 2,4,5-trichlorophenyl carbonate in the synthesis of N-t-butoxycarbonyl amino-acids and their 2,4,5-trichlorophenyl esters - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 2. US4537717A - Derivatives of A-21978C cyclic peptides - Google Patents [patents.google.com]
• 3. api.pageplace.de [api.pageplace.de]
• 4. Thieme E-Books & E-Journals [thieme-connect.de]
• 5. api.dspace.spbu.ru [api.dspace.spbu.ru]

Application Note: Standard Reaction Conditions for 2,4,5-Trichlorophenyl Chloroformate (TCPC) Coupling

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Applications: Peptide Synthesis, Aza-Peptide Generation, Polymer Activation (PEGylation), and Bioconjugation

Executive Summary & Mechanistic Causality

2,4,5-Trichlorophenyl chloroformate (TCPC) is a highly reactive, moisture-sensitive electrophilic reagent utilized to synthesize active esters and reactive carbonates. In drug development and bioconjugation, the 2,4,5-trichlorophenyl (TCP) leaving group offers an optimal thermodynamic balance: it is significantly more reactive toward aminolysis than 4-nitrophenyl (pNP) esters, yet more stable to hydrolytic degradation than pentafluorophenyl (PFP) or N-hydroxysuccinimide (NHS) esters.

The utility of TCPC branches into two primary mechanistic pathways:

• Carboxylic Acid Activation (Peptide Synthesis): TCPC reacts with N-protected amino acids to form a transient mixed anhydride. Driven by thermodynamics, this intermediate rapidly decarboxylates (loses CO₂) to yield a highly stable, crystalline TCP active ester[1]. This method is particularly favored for synthesizing α-aza-amino-acid active esters, where traditional carbodiimide coupling fails[2].

• Alcohol/Polymer Activation (Bioconjugation): TCPC reacts directly with aliphatic alcohols (such as Polyethylene Glycol, PEG-OH) to form stable TCP-carbonates. These carbonates act as amine-reactive linkers that proceed to form stable carbamate (urethane) linkages upon conjugation with target proteins or drugs[3].

Causality Behind Experimental Choices

• Temperature Control (0 °C to RT): The initial reaction of TCPC with a nucleophile is highly exothermic and generates hydrochloric acid (HCl). Initiating the reaction at 0 °C prevents the thermal degradation of the mixed anhydride intermediate and suppresses side reactions.

• Base Selection: A tertiary amine base is mandatory to scavenge the liberated HCl. For polymer activation, Triethylamine (TEA) or Pyridine is sufficient[4]. However, for peptide synthesis, weaker bases like Quinoline or N-Methylmorpholine (NMM) are strictly preferred to prevent base-catalyzed proton abstraction at the α-carbon, which leads to oxazolone formation and subsequent racemization.

• Solvent Anhydrousity: Water aggressively outcompetes the target nucleophiles for TCPC, leading to the formation of 2,4,5-trichlorophenol and CO₂. Strict anhydrous conditions in non-nucleophilic solvents (e.g., Dichloromethane or Tetrahydrofuran) are non-negotiable.

Reaction Pathway Visualizations

Caption: Reaction pathways for TCPC-mediated activation of acids and alcohols.

Quantitative Data: Active Ester Comparison

To contextualize the selection of TCPC, the following table summarizes the physicochemical properties of standard active esters used in coupling chemistry.

Leaving Group	Leaving Group pKa	Relative Aminolysis Reactivity	Primary Byproduct Profile	Optimal Application
Pentafluorophenyl (PFP)	~ 5.5	Very High	Highly lipophilic, liquid	Automated SPPS
N-Hydroxysuccinimide (NHS)	~ 6.0	High	Water-soluble	Aqueous bioconjugation
2,4,5-Trichlorophenyl (TCP)	~ 7.4	High	Highly lipophilic, crystalline	Aza-peptides, PEGylation
4-Nitrophenyl (pNP)	~ 7.15	Moderate	Yellow chromophore (UV active)	Colorimetric monitoring

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. Built-in analytical checkpoints ensure that the operator can verify the success of each intermediate step before proceeding.

Protocol A: Synthesis of N-Protected Amino Acid TCP Active Esters

This protocol is optimized for the generation of α-aza-amino-acid active esters or standard N-Fmoc/Boc protected amino acids[2].

Materials:

• N-protected amino acid (10.0 mmol, 1.0 eq)

• 2,4,5-Trichlorophenyl chloroformate (10.5 mmol, 1.05 eq)

• Quinoline or N-Methylmorpholine (11.0 mmol, 1.1 eq)

• Anhydrous Dichloromethane (DCM) (50 mL)

Step-by-Step Methodology:

• Preparation: Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar and argon balloon.

• Dissolution: Dissolve the N-protected amino acid in 40 mL of anhydrous DCM. Add the selected base (Quinoline) and stir to ensure homogeneity.

• Thermal Control: Submerge the flask in an ice-water bath and allow the internal temperature to equilibrate to 0 °C for 15 minutes.

• Activation: Dissolve TCPC in 10 mL of anhydrous DCM. Add this solution dropwise to the reaction mixture over 15 minutes using an addition funnel. Causality: Dropwise addition prevents localized heating, which would otherwise trigger premature degradation of the mixed anhydride.

• Maturation: Stir at 0 °C for 1 hour, then remove the ice bath and allow the reaction to proceed at room temperature for an additional 3 hours. The evolution of CO₂ gas indicates the rearrangement of the mixed anhydride to the TCP ester.

• Work-up: Dilute the mixture with an additional 50 mL of DCM. Transfer to a separatory funnel and wash sequentially with 5% aqueous NaHCO₃ (2 × 50 mL), 1M HCl (2 × 50 mL), and brine (50 mL).

• Isolation: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Recrystallize the crude product from a hexane/ethyl acetate mixture to yield stable, crystalline TCP active esters.

System Validation Checkpoints:

• TLC: The TCP active ester will appear as a highly UV-active spot with a significantly higher Rf value than the starting carboxylic acid.

• IR Spectroscopy: Confirm success by observing the shift of the carbonyl stretch from ~1700 cm⁻¹ (free acid) to a distinct, sharp peak at ~1760–1780 cm⁻¹ (active ester).

Protocol B: Activation of Polyethylene Glycol (PEG-TCP Carbonate)

This protocol details the synthesis of reactive PEG-carbonates for downstream protein bioconjugation[3],[4].

Materials:

• PEG-OH (e.g., mPEG-OH, 5 kDa) (1.0 mmol of -OH groups, 1.0 eq)

• 2,4,5-Trichlorophenyl chloroformate (3.0 mmol, 3.0 eq)

• Anhydrous Pyridine or Triethylamine (TEA) (3.5 mmol, 3.5 eq)

• Anhydrous Acetonitrile or DCM (25 mL)

Step-by-Step Methodology:

• Azeotropic Drying: Dissolve the PEG-OH in toluene and evaporate under reduced pressure to azeotropically remove trace water. Redissolve the dried PEG in anhydrous Acetonitrile.

• Base Addition: Add the Pyridine/TEA to the polymer solution and cool to 0 °C under argon.

• Coupling: Add TCPC in one portion. Causality: A large excess of TCPC (3.0 eq) is used to drive the macromolecular reaction to absolute completion, ensuring 100% end-group activation.

• Reaction: Stir the mixture at room temperature for 12 hours.

• Precipitation: Concentrate the reaction mixture to half its volume. Add the solution dropwise into 200 mL of vigorously stirred, ice-cold diethyl ether. The activated PEG-TCP carbonate will precipitate as a white powder.

• Purification: Filter the precipitate over a glass frit, wash extensively with cold ether to remove unreacted TCPC and base-HCl salts, and dry under high vacuum overnight.

System Validation Checkpoints:

• NMR Spectroscopy: ¹H-NMR (in CDCl₃) will show the characteristic aromatic protons of the 2,4,5-trichlorophenyl group at ~7.3 and ~7.6 ppm, integrating proportionally against the massive PEG backbone peak at 3.6 ppm.

Downstream Application: Aminolysis

Once the TCP active ester or carbonate is synthesized, it acts as a highly efficient electrophile for primary amines.

Caption: Aminolysis of TCP-activated intermediates to form stable conjugates.

During aminolysis, the release of 2,4,5-trichlorophenol can be monitored via UV-Vis spectroscopy (λmax ~295 nm in basic aqueous buffers), providing a real-time kinetic readout of the conjugation efficiency.

References

• Bodanszky, M. (1979).Active Esters in Peptide Synthesis. The Peptides. Academic Press.
• Dutta, A. S., & Morley, J. S. (1975).Polypeptides. Part XIII. Preparation of α-aza-amino-acid (carbazic acid) derivatives and intermediates for the preparation of α-aza-peptides. Journal of the Chemical Society, Perkin Transactions 1.
• Bailon, P. et al. (2006).US7125558B2 - Process for the preparation of activated polyethylene glycols. United States Patent.
• Zalipsky, S. et al. (1983).Synthesis of Linear Polyether Polyol Derivatives As New Materials for Bioconjugation. Bioconjugate Chemistry / ACS Publications.

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. researchgate.net [researchgate.net]
• 3. US7125558B2 - Process for the preparation of activated polyethylene glycols - Google Patents [patents.google.com]
• 4. pubs.acs.org [pubs.acs.org]

synthesis of mixed anhydrides using 2,4,5-trichlorophenyl chloroformate

Application Note: Synthesis and Utilization of Mixed Anhydrides via 2,4,5-Trichlorophenyl Chloroformate in Peptide and Bioconjugate Chemistry

Introduction & Mechanistic Rationale

In the landscape of peptide synthesis and bioconjugation, the activation of carboxylic acids is a critical rate-limiting step. While standard alkyl chloroformates (such as isobutyl chloroformate) are routinely used for in situ mixed anhydride coupling, [1] offers a highly specialized, dual-pathway alternative.

When an N-protected amino acid is treated with TCPC, it generates a highly electron-deficient mixed carbonic-carboxylic anhydride. The strong electron-withdrawing effect of the three chlorine atoms on the phenyl ring significantly increases the electrophilicity of the intermediate. This unique electronic environment allows the chemist to drive the reaction down two distinct pathways:

• Direct Aminolysis: Immediate introduction of a nucleophile (amine) yields the amide bond directly.

• Decarboxylation to Active Ester: Allowing the reaction to warm in the absence of an amine triggers the loss of carbon dioxide (CO₂), yielding a stable, isolable 2,4,5-trichlorophenyl (TCP) active ester. This pathway is invaluable for creating stable building blocks for [2] and for modifying delicate biopolymers where in situ activation reagents might cause degradation.

Causality of Experimental Choices:

• Base Selection: N-Methylmorpholine (NMM) is strictly preferred over stronger bases like Triethylamine (TEA). NMM’s lower pKa (~7.4) and reduced steric bulk minimize base-catalyzed oxazolone formation—the primary pathway for unwanted racemization during carboxylic acid activation.

• Temperature Control: The initial activation must be maintained between -15 °C and -5 °C. Elevated temperatures during the initial phase promote the disproportionation of the mixed anhydride into symmetrical anhydrides and unreactive dialkyl carbonates [3].

Reaction Pathway Visualization

Reaction pathways of mixed anhydrides generated via 2,4,5-trichlorophenyl chloroformate.

Experimental Protocols

Protocol 1: Synthesis of the TCP Active Ester via Mixed Anhydride Intermediate

This protocol outlines the self-validating synthesis of a TCP active ester, which can be isolated for subsequent library generation or used in situ.

Step-by-Step Methodology:

• Preparation: Dissolve 1.0 equivalent of the N-protected amino acid in anhydrous dichloromethane (DCM) or tetrahydrofuran (THF) under an inert argon atmosphere. Cool the solution to -15 °C using a dry ice/ethylene glycol bath.

• Base Addition: Add 1.05 equivalents of N-methylmorpholine (NMM) dropwise. Stir for 5 minutes to ensure complete deprotonation.

• Activation: Slowly add 1.0 equivalent of 2,4,5-trichlorophenyl chloroformate (TCPC) dissolved in a minimal volume of anhydrous DCM. Maintain the internal temperature strictly below -5 °C to prevent disproportionation.

• Mixed Anhydride Formation: Stir the mixture for 20 minutes at -15 °C.

  • Self-Validation Check: An aliquot evaporated onto an ATR-FTIR crystal will display characteristic dual anhydride carbonyl stretches at ~1820 cm⁻¹ and ~1750 cm⁻¹.

• Decarboxylation: Remove the cooling bath and allow the reaction to slowly warm to room temperature (20 °C - 25 °C). Stir for an additional 1-2 hours.

  • Self-Validation Check: The evolution of CO₂ gas bubbles will be visibly apparent. The cessation of bubbling indicates complete conversion to the TCP active ester. FTIR will confirm this via a shift to a single, distinct ester carbonyl peak at ~1770 cm⁻¹.

• Workup: Wash the organic layer sequentially with cold 5% NaHCO₃, 1M HCl, and brine. Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. The resulting TCP ester is typically stable enough for long-term storage at 4 °C.

Protocol 2: Downstream Peptide Coupling / Aminolysis

• Coupling: Dissolve the isolated TCP active ester (1.0 eq) in anhydrous DMF. Add the target amine component (1.1 eq) and NMM (1.1 eq).

• Reaction: Stir at room temperature for 2-4 hours.

  • Self-Validation Check: Monitor the reaction via Thin Layer Chromatography (TLC). The disappearance of the active ester spot and the appearance of a highly UV-active byproduct spot (2,4,5-trichlorophenol, TCP-OH) confirms the forward progress of the aminolysis.

• Purification: Precipitate the crude peptide using cold diethyl ether or purify via standard silica gel flash chromatography.

Quantitative Data & Reagent Comparison

To aid in experimental design, the following table summarizes the kinetic and thermodynamic differences between TCPC and standard alkyl chloroformates during mixed anhydride formation.

Chloroformate Reagent	Activation Temp.	Intermediate Stability	Decarboxylation Propensity	Primary Application
Ethyl Chloroformate (ECF)	-15 °C to -5 °C	Low	Very Low	Standard in situ peptide coupling
Isobutyl Chloroformate (IBCF)	-15 °C to -5 °C	Moderate	Low	Minimized side reactions / steric shielding
2,4,5-Trichlorophenyl Chloroformate (TCPC)	-15 °C to 25 °C	High	Very High (Forms Active Ester)	Active ester synthesis, Bioconjugation

Troubleshooting & E-E-A-T Insights

• Trace Moisture Interference: The presence of water will rapidly hydrolyze the mixed anhydride back into the starting carboxylic acid and 2,4,5-trichlorophenyl carbonate. Always utilize strictly anhydrous solvents (stored over molecular sieves) and flame-dried glassware.

• Urethane Side-Reaction: If the amine is added before the mixed anhydride is fully formed, or if the temperature is allowed to spike during TCPC addition, the amine may attack the carbonate carbonyl instead of the carboxylic carbonyl. This forms an irreversible urethane byproduct. The strong electron-withdrawing nature of the TCP group naturally minimizes this by directing nucleophilic attack preferentially to the carboxylic carbonyl, but strict 1:1 stoichiometry (avoiding excess TCPC) is required to prevent this competitive pathway.

References

• Title: 2,4,5-Trichlorophenyl Chloroformate Source: e-EROS Encyclopedia of Reagents for Organic Synthesis, John Wiley & Sons, Ltd. URL: [Link]

• Title: Polypeptides. Part XIII. Preparation of α-aza-amino-acid (carbazic acid) derivatives and intermediates for the preparation of α-aza-peptides Source: Journal of the Chemical Society, Perkin Transactions 1, 1975, 1712-1720. URL: [Link]

• Title: Product Class 3: Carbonic Acid Halides Source: Science of Synthesis, Thieme Connect. URL: [Link]

Technical Notes & Optimization

Technical Support Center: Optimizing 2,4,5-Trichlorophenyl (TCP) Ester Synthesis

Overview: 2,4,5-Trichlorophenyl (TCP) esters are highly effective activated esters widely utilized in peptide synthesis, polymer functionalization, and bioconjugation[1]. Activated by the electron-withdrawing nature of the substituted phenyl ring's chlorine atoms, TCP esters offer an excellent balance of shelf-stability and reactivity[1]. However, researchers frequently encounter yield-limiting issues such as O-to-N acyl migration (yielding unreactive N-acylureas) when using carbodiimides, or incomplete conversion due to steric hindrance[2].

This technical support guide provides field-proven methodologies, self-validating protocols, and troubleshooting FAQs to help you maximize your synthesis yields and isolate highly pure active esters.

Mechanistic Workflow & Failure Points

Understanding the kinetic competition between the desired nucleophilic attack and undesired intramolecular rearrangement is critical for improving yields.

Mechanistic pathway of TCP ester synthesis highlighting the N-acylurea failure point.

Self-Validating Experimental Protocol: DCC-Mediated TCP Ester Synthesis

To ensure reproducibility and high yields, this protocol is designed as a self-validating system—meaning each step provides visual or analytical feedback to confirm mechanistic success before proceeding.

Reagents:

• Carboxylic acid (1.0 eq)

• 2,4,5-Trichlorophenol (1.1 eq)[3]

• N,N'-Dicyclohexylcarbodiimide (DCC) (1.05 eq)

• Solvent: Anhydrous Dichloromethane (DCM) or Ethyl Acetate (EtOAc)

• Catalyst (Optional for sterically hindered substrates): 4-Dimethylaminopyridine (DMAP) (0.1 eq)

Step-by-Step Methodology:

• Preparation & Solvation: Dissolve the carboxylic acid and 2,4,5-trichlorophenol in anhydrous DCM (0.1 M to 0.5 M concentration) under an inert atmosphere (N2 or Argon).

  • Self-Validation: The solution must be completely clear. Any turbidity indicates moisture or insoluble impurities that will prematurely consume the carbodiimide.

• Activation (Chilling): Cool the reaction flask to 0 °C in an ice bath.

  • Causality: Lowering the temperature suppresses the O-to-N acyl migration of the O-acylisourea intermediate, extending its half-life and favoring the intermolecular nucleophilic attack by the weakly nucleophilic 2,4,5-trichlorophenol.

• Coupling Agent Addition: Add DCC portion-wise over 10 minutes.

  • Self-Validation: Within 15–30 minutes, a white precipitate of dicyclohexylurea (DCU) will begin to form. The appearance of this byproduct is a direct visual confirmation that the activation sequence has successfully initiated.

• Reaction Progression: Allow the mixture to stir at 0 °C for 1 hour, then gradually warm to room temperature and stir for an additional 2–4 hours. Monitor via TLC (typically Hexane/EtOAc 7:3).

  • Self-Validation: The disappearance of the starting carboxylic acid spot and the appearance of a higher Rf​ , UV-active spot (the TCP ester) confirms conversion.

• Workup & DCU Removal: Filter the reaction mixture through a Celite pad to remove the precipitated DCU. Wash the filtrate sequentially with 5% aqueous NaHCO3 (to remove unreacted acid), 1M HCl (to remove basic impurities like DMAP), and brine.

• Purification: Dry the organic layer over anhydrous Na2SO4, concentrate under reduced pressure, and recrystallize from ethanol or a hexane/EtOAc mixture.

  • Causality: Recrystallization exploits the high crystallinity of TCP esters, effectively separating them from trace residual DCU and unreacted 2,4,5-trichlorophenol[3].

Quantitative Data: Reaction Parameter Optimization

The choice of solvent and coupling reagent drastically dictates the reaction kinetics and the final yield of the TCP ester. The table below summarizes expected outcomes based on established literature parameters.

Table 1: Impact of Coupling Reagents and Solvents on TCP Ester Yields

Coupling Reagent	Solvent	Additive	Avg. Yield (%)	Primary Byproduct / Issue
DCC	DCM	None	75 - 85%	DCU precipitation (can be tedious to remove completely)
DCC	DMF	None	40 - 50%	High N-acylurea formation due to solvent polarity[1]
EDC·HCl	DCM	DMAP (0.1 eq)	85 - 95%	Minimal; the urea byproduct is highly water-soluble
DIC	EtOAc	None	70 - 80%	Diisopropylurea (soluble in many organic solvents)
Mixed Anhydride	THF	NMM	80 - 90%	Sensitive to moisture; requires strict temperature control

Note: EDC·HCl is highly recommended for complex or sterically hindered substrates to avoid the mechanical losses associated with DCU filtration.

Troubleshooting & FAQs

Q: My yield is consistently below 50%, and TLC shows a massive byproduct spot that isn't the active ester. What is happening? A: O-to-N Acyl Migration (N-Acylurea Formation). When using carbodiimides like DCC or DIC, the carboxylic acid first forms an O-acylisourea intermediate. If the nucleophilic attack by 2,4,5-trichlorophenol is too slow (often due to steric hindrance), the intermediate undergoes an intramolecular rearrangement to form a stable, unreactive N-acylurea[1]. Solution: Switch the solvent from DMF to a less polar solvent like DCM, which slows down the rearrangement. Ensure the reaction is kept strictly at 0 °C during the initial activation phase. Alternatively, add a catalytic amount of DMAP to accelerate the formation of the active ester.

Q: I am synthesizing an amino acid TCP ester, but I am observing significant racemization. How can I prevent this? A: Oxazolone Formation. During the activation of N-protected amino acids, the intermediate can cyclize into an oxazolone, which readily racemizes via enolization. Solution: Ensure your alpha-amino group is protected with a urethane-type protecting group (like Boc, Cbz, or Fmoc), which strongly suppresses oxazolone formation[3]. If racemization persists, avoid using strong bases like TEA or excessive DMAP, and consider using the mixed anhydride method (isobutyl chloroformate/NMM) at -15 °C instead of carbodiimides.

Q: How do I efficiently remove the excess 2,4,5-trichlorophenol after the synthesis or subsequent peptide coupling? A: Exploit its lowered pKa. 2,4,5-Trichlorophenol is significantly more acidic than standard aliphatic alcohols due to the electron-withdrawing chlorine atoms. Solution: After the reaction, wash the organic layer with a mildly basic aqueous solution, such as 5% Na2CO3 or 0.1 M NaOH. This will deprotonate the 2,4,5-trichlorophenol, rendering it water-soluble and easily partitioning it into the aqueous phase. This leaves your highly pure TCP ester or coupled peptide in the organic phase[3].

Q: Why did my specific TCP ester form an "unstable oil" instead of a crystalline solid? A: Structural Incompatibility. While many TCP esters are highly crystalline, certain side chains disrupt crystal packing. For instance, attempts to synthesize N-benzyloxycarbonyl-L-threonine 2,4,5-trichlorophenyl ester have been documented to yield unstable oils rather than isolable solids[2]. Solution: If crystallization fails, purify the oil via flash column chromatography (using a neutral stationary phase to prevent hydrolysis). Alternatively, if the TCP ester is too unstable to isolate, generate it in situ by adding the target amine (e.g., for peptide coupling or solid-phase support attachment) directly to the reaction mixture after 1–2 hours of activation[4].

Sources

• 1. people.uniurb.it [people.uniurb.it]
• 2. kb.osu.edu [kb.osu.edu]
• 3. Polypeptides. Part V. The use of t-butyl 2,4,5-trichlorophenyl carbonate in the synthesis of N-t-butoxycarbonyl amino-acids and their 2,4,5-trichlorophenyl esters - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing Reaction Temperature for 2,4,5-Trichlorophenyl Chloroformate Derivatives

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the critical thermodynamic and kinetic challenges encountered when synthesizing derivatives of 2,4,5-trichlorophenyl chloroformate (TCPC).

TCPC is a highly reactive, moisture-sensitive reagent widely utilized for the preparation of active esters in peptide synthesis, bioconjugation (e.g., PEGylation), and the generation of aza-peptide precursors[1]. Because chloroformates are inherently unstable at elevated temperatures, precise thermal management is not just a recommendation—it is the fundamental variable that dictates whether your reaction yields a high-purity active ester or degrades into useless byproducts.

Diagnostic Workflow for TCPC Reactions

Before diving into specific methodologies, use the following diagnostic logic tree to identify if your current reaction failures are temperature-related.

Diagnostic workflow for troubleshooting TCPC derivative synthesis based on temperature anomalies.

Frequently Asked Questions & Troubleshooting

Q1: What is the optimal temperature profile for synthesizing TCPC-derived active esters?

A: The optimal thermal profile is biphasic. The initial addition of the alcohol/amine and base (e.g., quinoline, pyridine, or triethylamine) to the TCPC solution must be conducted at 0°C to 5°C [2]. This is because the formation of the intermediate is highly exothermic. If the exotherm is not controlled, localized heating will degrade the chloroformate. Once the addition is complete, the reaction must be allowed to warm to 20°C to 24°C (room temperature) and maintained for 12 to 24 hours[2]. Operating strictly below 25°C ensures complete conversion while remaining well below the thermal degradation threshold.

Q2: I am observing significant amounts of chloroalkanes or aryl chlorides in my product mixture. Is my temperature too high?

A: Yes. You are observing thermal decarboxylation. Primary and secondary alkyl/aryl chloroformates decompose via S_N2 and E2 pathways into chloroalkanes (or aryl chlorides) and carbon dioxide[3]. This decomposition accelerates dramatically at temperatures exceeding 50°C to 80°C , especially in the presence of nucleophiles, trace chloride ions, or basic catalysts (such as hexabutylguanidinium chloride)[3]. If you are heating your reaction to force completion, you are inadvertently destroying your reagent.

Q3: How does reaction temperature impact the synthesis of aza-peptides or peptide active esters using TCPC?

A: When TCPC is used to create active esters of N-protected amino acids or aza-amino acids, temperature control is the primary defense against racemization[4]. Elevated temperatures (>25°C) in the presence of the required coupling base promote the formation of an oxazolone intermediate or direct alpha-proton abstraction. By maintaining the reaction at 20-24°C, you suppress these base-catalyzed side reactions, ensuring the stereochemical integrity of your peptide building blocks[2].

Quantitative Impact of Temperature on TCPC Kinetics

To further illustrate the causality between temperature and reaction success, the following table summarizes the thermodynamic behavior of TCPC in standard organic solvents (e.g., CH₂Cl₂, Toluene).

Temperature Range	Kinetic Effect	Primary Side Reactions	Application Suitability
-10°C to 5°C	Slow reaction kinetics; suppresses exotherm.	None (Highly stable).	Ideal for initial reagent addition and phosgene reactions[2].
20°C to 25°C	Optimal conversion rate (12-16h half-life to completion).	Minimal (Trace hydrolysis if moisture is present).	Ideal for active ester synthesis and prolonged stirring[2].
50°C to 80°C	Rapid chloroformate degradation.	S_N2/E2 Decarboxylation, Racemization.	Unsuitable for esterification; leads to chloroalkane formation[3].
>180°C	Complete thermal destruction.	Massive CO₂ evolution, aryl chloride formation.	Catastrophic failure for synthesis; used only for deliberate decarboxylation[5].

Mechanistic Pathway of Thermal Degradation

Understanding why the reaction fails at high temperatures empowers you to prevent it. At elevated temperatures, the chloride ion (often present from the base hydrochloride byproduct) acts as a strong C-nucleophile. It attacks the alkyl/aryl group of the chloroformate, triggering a Walden inversion (S_N2) that ejects carbon dioxide and leaves a useless chloroalkane[3].

Mechanistic pathway of thermal decarboxylation of chloroformates at elevated temperatures.

Standard Operating Procedure (SOP): Synthesis of tert-Butyl 2,4,5-Trichlorophenyl Carbonate

This protocol is a self-validating system. By strictly controlling the temperature, we eliminate the variables that cause degradation, ensuring high-yield isolation of the active ester.

Reagents:

• Crude 2,4,5-trichlorophenyl chloroformate (1.0 eq)

• tert-Butanol (1.1 eq)

• Quinoline or Pyridine (1.1 eq)

• Anhydrous Methylene Chloride (CH₂Cl₂)

Step-by-Step Methodology:

• Preparation: Dissolve the crude 2,4,5-trichlorophenyl chloroformate in anhydrous CH₂Cl₂ in a dry, round-bottom flask equipped with a magnetic stir bar and an internal thermometer.

• Exotherm Mitigation (0-5°C): Submerge the flask in an ice-water bath. Allow the internal temperature to drop to 0°C to 5°C. Causality: This prevents the upcoming base-catalyzed reaction from spiking the temperature into the degradation zone.

• Controlled Addition: Prepare a separate solution of tert-butanol and quinoline in CH₂Cl₂. Add this solution dropwise to the chloroformate mixture. Adjust the addition rate so that the internal temperature never exceeds 10°C [2].

• Kinetic Optimization (20-24°C): Once the addition is complete, remove the ice bath. Allow the reaction mixture to naturally warm to 20°C–24°C. Maintain stirring at this temperature for exactly 12 hours[2]. Causality: This temperature provides the exact activation energy required for complete esterification without triggering S_N2 decarboxylation.

• Quenching & Isolation: Cool the mixture by adding crushed ice. The suspension will precipitate. Filter the suspension, separate the organic layer from the filtrate, and isolate the tert-butyl 2,4,5-trichlorophenyl carbonate via standard solvent evaporation under reduced pressure (keeping the water bath <30°C).

• Validation: Verify the product via ¹⁹F NMR or TLC. The absence of a chloroalkane peak confirms that thermal degradation was successfully avoided[3].

References

• Synthesis of t-butyl 2,4,5-trichlorophenyl carbonate Source: PrepChem URL:[Link]

• Product Class 3: Carbonic Acid Halides Source: Science of Synthesis (Thieme Connect) URL:[Link]

• e-EROS Encyclopedia of Reagents for Organic Synthesis Source: ResearchGate URL:[Link]

• Original and efficient synthesis of 2:1-[α/aza]oligomer precursors Source: ResearchGate URL:[Link]

• Liquid-Phase Decarboxylation of Aromatic Haloformates: A New Access to Chloro- and Fluoroaromatics Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. prepchem.com [prepchem.com]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting 2,4,5-Trichlorophenyl Chloroformate (TCPC) Removal

Welcome to the Advanced Applications Support Center. As a Senior Application Scientist, I have designed this guide to address one of the most persistent bottlenecks in active ester synthesis and bioconjugation: the efficient removal of unreacted 2,4,5-trichlorophenyl chloroformate (TCPC).

TCPC is a highly effective reagent for the preparation of active esters and carbamates in peptide synthesis and PEGylation workflows[1][2]. However, its toxicity, moisture sensitivity, and electrophilic nature mean that any unreacted excess must be rigorously removed to prevent downstream side reactions. This guide provides field-proven, self-validating methodologies to sequester and eliminate TCPC from your reaction mixtures.

Strategic Decision Matrix: TCPC Removal Workflows

Before selecting a protocol, it is critical to understand the physicochemical fate of the chloroformate under different quenching conditions. The diagram below illustrates the logical flow for the two most robust removal strategies.

Workflow for the targeted removal of unreacted 2,4,5-trichlorophenyl chloroformate.

Frequently Asked Questions (FAQs) & Mechanistic Troubleshooting

Q1: Why is unreacted TCPC persisting in my reaction mixture despite extended reaction times? Causality: The persistence of TCPC is a function of kinetics and sterics. While the trichlorophenoxy group is an excellent leaving group, conjugating TCPC to bulky macromolecules (such as multi-arm PEGs or sterically hindered peptides) severely limits the frequency of successful nucleophilic attacks. To drive the reaction to completion, an excess of TCPC is mandatory[2]. Because TCPC is relatively stable in anhydrous organic solvents, this excess does not spontaneously degrade and remains active in the crude mixture.

Q2: What is the most efficient way to quench and remove excess TCPC without subjecting my moisture-sensitive product to an aqueous workup? Causality: The optimal approach is a Polymer-Supported Quench (PSQ) . By introducing a solid-phase scavenger—such as Tris(2-aminoethyl)amine polystyrene resin—you force a rapid nucleophilic acyl substitution[3]. The primary amines on the resin covalently capture the unreacted chloroformate, forming a stable, polymer-bound carbamate. Because the byproduct is physically immobilized on a macroscopic bead, it is entirely removed via simple filtration[4]. This prevents emulsion formation and protects hydrolytically unstable target molecules.

Q3: I am working at a large process scale where scavenger resins are cost-prohibitive. What is the standard liquid-phase alternative? Causality: Mild basic hydrolysis is the standard scalable alternative. When exposed to water and a mild base, TCPC hydrolyzes into 2,4,5-trichlorophenol, carbon dioxide, and hydrochloric acid. The critical mechanistic advantage here relies on the pKa of 2,4,5-trichlorophenol. Due to the strong electron-withdrawing inductive effects of the three chlorine atoms, its pKa is approximately 7.0. By washing the organic layer with an aqueous solution buffered above pH 8.5 (e.g., saturated NaHCO₃ or dilute Na₂CO₃), the phenol is quantitatively deprotonated into a highly water-soluble phenoxide salt, driving it entirely into the aqueous phase during liquid-liquid extraction.

Q4: I am synthesizing a water-soluble bioconjugate (e.g., a PEGylated protein). How do I remove TCPC when liquid-liquid extraction isn't viable? Causality: In homogeneous aqueous or semi-aqueous macromolecular synthesis, you must use a small-molecule hydrophilic amine quench, such as ethanolamine [5]. Ethanolamine acts as a sacrificial nucleophile, rapidly reacting with excess TCPC to form N-(2-hydroxyethyl)-2,4,5-trichlorophenyl carbamate. While this does not instantly remove the byproduct from the flask, it immediately neutralizes the dangerous electrophilic chloroformate, preventing unwanted cross-linking of your proteins. The resulting small-molecule byproduct is then easily separated from your macromolecular target via Size-Exclusion Chromatography (SEC) or dialysis[5].

Quantitative Comparison of Removal Strategies

Removal Strategy	Reagent Used	Mechanism of Action	Fate of TCPC Byproduct	Relative Efficiency	Optimal Use Case
Polymer-Supported Quench (PSQ)	Trisamine Resin (Solid Phase)	Nucleophilic acyl substitution (covalent capture)	Immobilized on solid support; removed by filtration	>99% removal in 1-2 hours	Small-scale parallel synthesis; moisture-sensitive products
Aqueous Basic Hydrolysis	Saturated NaHCO₃ / Na₂CO₃ (aq)	Hydrolysis & subsequent deprotonation (pKa ~7.0)	Partitions into aqueous phase as a phenoxide salt	>95% removal per wash cycle	Large-scale process chemistry; stable organic products
Small-Molecule Amine Quench	Ethanolamine (Liquid Phase)	Nucleophilic acyl substitution	Remains in solution; removed via SEC or dialysis	>99% neutralization in <30 mins	Bioconjugation (e.g., PEGylation); macromolecular synthesis

Step-by-Step Methodologies

Protocol 1: Polymer-Supported Quench (PSQ) for Anhydrous Workflows

Use this protocol when your target molecule is moisture-sensitive or when avoiding liquid-liquid extraction is desired.

• Preparation: Ensure the primary reaction is complete via TLC or HPLC. Do not evaporate the reaction solvent (typically CH₂Cl₂ or THF).

• Resin Addition: Add Tris(2-aminoethyl)amine polystyrene resin (loading typically ~3.0 - 4.0 mmol/g) to the crude reaction mixture. Use a 3-to-4-fold molar excess of resin relative to the calculated unreacted TCPC[4].

• Agitation: Shake or gently stir the suspension at room temperature for 1.5 to 2 hours. Caution: Do not use a magnetic stir bar at high speeds, as this will mechanically shear the polymer beads and clog your filters.

• Filtration: Filter the mixture through a medium-porosity sintered glass funnel.

• Washing: Wash the resin cake with 2–3 column volumes of the reaction solvent to ensure complete recovery of your target product.

• Self-Validation Check: Spot the combined filtrate on a TLC plate and stain with 4-(4-nitrobenzyl)pyridine (a nucleophile-sensitive stain). The absence of a color change confirms the complete covalent sequestration of the electrophilic chloroformate.

• Concentration: Evaporate the filtrate under reduced pressure to yield the purified product.

Protocol 2: Mild Basic Hydrolysis & Aqueous Workup

Use this protocol for scalable, robust organic products that tolerate aqueous environments.

• Quench Initiation: Dilute the crude organic reaction mixture with an equal volume of an immiscible organic solvent (e.g., ethyl acetate or dichloromethane).

• Hydrolysis: Slowly add a saturated aqueous solution of Sodium Bicarbonate (NaHCO₃). Caution: The hydrolysis of TCPC generates CO₂ gas. Add the aqueous base dropwise initially and vent the separatory funnel frequently to prevent pressure buildup.

• Phase Separation: Vigorously shake the biphasic mixture for 3–5 minutes to ensure complete hydrolysis of the chloroformate into 2,4,5-trichlorophenol. Allow the layers to separate.

• Deprotonation Wash: Drain the organic layer and wash it twice with a 5% aqueous Sodium Carbonate (Na₂CO₃) solution.

• Self-Validation Check: Measure the pH of the aqueous waste layer after the phase separation. It must remain >8.5. If the pH drops below 8.0, the 2,4,5-trichlorophenol will re-protonate into its neutral form and partition back into your organic layer, compromising product purity. If the pH is too low, perform an additional wash with Na₂CO₃.

• Final Polish: Wash the organic layer once with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

References

• Product Class 3: Carbonic Acid Halides Thieme Connect
• e-EROS Encyclopedia of Reagents for Organic Synthesis ResearchG
• WO1997042230A1 - Rapid purification by polymer supported quench Google P
• US7125558B2 - Process for the preparation of activated polyethylene glycols Google P
• Polymer-Supported Quenching Reagents for Parallel Purification Journal of the American Chemical Society (ACS)
• Supporting Information for Angew. Chem. Int. Ed. Z19328 Wiley-VCH

Sources

• 1. researchgate.net [researchgate.net]
• 2. US7125558B2 - Process for the preparation of activated polyethylene glycols - Google Patents [patents.google.com]
• 3. WO1997042230A1 - Rapid purification by polymer supported quench - Google Patents [patents.google.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. application.wiley-vch.de [application.wiley-vch.de]

reducing unwanted side reactions in 2,4,5-trichlorophenyl chloroformate couplings

Welcome to the Technical Support Center for Advanced Bioconjugation and Peptide Synthesis. As a Senior Application Scientist, I have designed this guide to help you systematically troubleshoot and optimize couplings utilizing 2,4,5-trichlorophenyl chloroformate (TCPC).

TCPC is a powerful reagent used to generate highly reactive 2,4,5-trichlorophenyl active esters and to activate polymers (such as PEG) for bioconjugation[1][2]. However, its high reactivity makes the intermediate mixed carboxylic-carbonic anhydride susceptible to several competing side reactions. By understanding the underlying reaction mechanisms, we can engineer our protocols to suppress these unwanted pathways.

Section 1: Mechanistic Vulnerabilities in TCPC Couplings

When a carboxylic acid reacts with TCPC, it forms a transient mixed anhydride. This intermediate can either successfully decarboxylate to form the desired active ester or react directly with an amine to form an amide. However, if reaction conditions are not strictly controlled, the system diverges into two primary failure modes:

• Urethane (Carbamate) Formation: The amine nucleophile attacks the carbonate carbonyl instead of the acyl carbonyl[3].

• Racemization: The mixed anhydride undergoes base-catalyzed cyclization into a 5(4H)-oxazolone, leading to the loss of α-chiral integrity[4][5].

Reaction pathways of TCPC coupling highlighting desired amide formation versus side reactions.

Section 2: Troubleshooting & FAQs

Q1: Why am I observing a significant urethane (carbamate) byproduct instead of my target peptide? Root Cause: Urethane formation occurs when the incoming amine nucleophile attacks the more electrophilic (or less sterically hindered) carbonate carbonyl of the mixed anhydride, rather than the target acyl carbonyl[3]. This is severely exacerbated when activating sterically hindered amino acids (e.g., Isoleucine, Valine) because the target acyl carbon is physically blocked[4]. Solution: The choice of tertiary base is the primary driver of this side reaction. Triethylamine (TEA) strongly promotes urethane formation. Switch your base to N-methylpiperidine (NMP) or N-methylmorpholine (NMM). These bases provide a distinct steric microenvironment that directs the nucleophile toward the correct acyl carbon, significantly suppressing the urethane pathway[4][5].

Q2: My chiral α-amino acid is losing stereochemical integrity (racemizing) during TCPC activation. How can I prevent this? Root Cause: Racemization during chloroformate coupling is driven by the base-catalyzed cyclization of the mixed anhydride into a 5(4H)-oxazolone[6]. The α-proton of this oxazolone is highly acidic; its rapid abstraction and reprotonation by the base leads to a racemic mixture. Solution: Solvent selection is critical. Halogenated solvents (like Dichloromethane, DCM) stabilize the polar transition states that lead to oxazolone formation. Switch your solvent to anhydrous Tetrahydrofuran (THF). THF, as a coordinating ether, disrupts this stabilization and slows the rate of cyclization[5]. Pair THF with NMM and strictly limit the activation time to 4 minutes at -15 °C before introducing the amine.

Q3: When preparing 2,4,5-trichlorophenyl active esters, my yields are low and I detect high levels of free 2,4,5-trichlorophenol. What went wrong? Root Cause: TCPC and the resulting mixed anhydrides are exquisitely sensitive to moisture[1]. Even trace amounts of water will hydrolyze the mixed anhydride, yielding 2,4,5-trichlorophenol, releasing carbon dioxide, and regenerating your starting carboxylic acid. Solution: Your system must be self-validating for anhydrous conditions. Bake all glassware, use freshly distilled or strictly anhydrous solvents, and perform the reaction under an Argon atmosphere. If you are activating PEG for bioconjugation, dry the PEG via azeotropic distillation with toluene immediately prior to adding TCPC[7].

Q4: Can I use TCPC to activate PEG for protein conjugation without denaturing my target protein? Root Cause: Yes. TCPC reacts with the terminal hydroxyls of PEG to form a reactive PEG-phenylcarbonate derivative[2]. Solution: This is a two-step process. First, synthesize and isolate the PEG-phenylcarbonate in an organic solvent (DCM). This intermediate is highly stable upon storage. Second, introduce the activated PEG to your protein in an aqueous buffer at near-neutral pH (7.0–8.0). The phenylcarbonate reacts rapidly with primary amines (lysine residues) under these mild conditions, preventing protein denaturation and preserving enzymatic activity[2][7].

Section 3: Quantitative Data & Optimization

To systematically eliminate side reactions, you must select the correct solvent and base pairing. The table below summarizes the empirical impact of these variables on TCPC-mediated couplings.

Table 1: Impact of Base and Solvent on Urethane Formation and Racemization[4][5]

Solvent	Tertiary Base	Relative Urethane Formation	Racemization Potential	Recommended Application
Dichloromethane (DCM)	Triethylamine (TEA)	High	High	Not recommended
Dichloromethane (DCM)	N-Methylpiperidine (NMP)	Low	Moderate	Routine achiral couplings
Tetrahydrofuran (THF)	N-Methylmorpholine (NMM)	Moderate	Low	Standard chiral α-amino acids
Tetrahydrofuran (THF)	N-Methylpiperidine (NMP)	Very Low	Very Low	Sterically hindered chiral substrates

Section 4: Validated Experimental Protocols

Step-by-step experimental workflow for TCPC-mediated coupling to minimize side reactions.

SOP: Synthesis of 2,4,5-Trichlorophenyl Active Esters and In Situ Coupling

This protocol is engineered to suppress oxazolone-mediated racemization and urethane side reactions by utilizing low temperatures and optimized base/solvent pairing.

Materials Required:

• Carboxylic acid / N-protected amino acid (1.0 eq)

• 2,4,5-Trichlorophenyl chloroformate (TCPC) (1.05 eq)

• N-Methylpiperidine (NMP) (1.05 eq)

• Amine nucleophile (1.1 eq)

• Anhydrous Tetrahydrofuran (THF)

Step-by-Step Methodology:

• System Preparation: Purge a dry, round-bottom flask with Argon. Dissolve the carboxylic acid (1.0 eq) in anhydrous THF to achieve a 0.1 M concentration.

• Thermal Control: Submerge the reaction flask in a dry ice/ethylene glycol bath. Allow the internal temperature to equilibrate to exactly -15 °C.

  • Causality Note: Temperatures above -10 °C promote the disproportionation of the mixed anhydride into symmetrical anhydrides and accelerate oxazolone formation.

• Base Addition: Add NMP (1.05 eq) dropwise via syringe while maintaining vigorous magnetic stirring.

• Activation: Dissolve TCPC (1.05 eq) in a minimal volume of anhydrous THF. Add this solution dropwise to the reaction mixture over 1 minute.

• Incubation: Stir the mixture at -15 °C for exactly 4 minutes.

  • Self-Validation Step: If monitoring via IR spectroscopy, the appearance of a sharp peak at ~1810 cm⁻¹ confirms the formation of the mixed anhydride[3]. Do not exceed 5 minutes of activation time, as this invites racemization.

• Nucleophilic Coupling: Add the amine nucleophile (1.1 eq), pre-cooled to -15 °C, in one portion.

• Maturation & Workup: Allow the reaction to stir for 1 hour while naturally warming to room temperature. Concentrate the mixture under reduced pressure. Redissolve the residue in Ethyl Acetate and wash sequentially with 5% KHSO₄ (to remove NMP), saturated NaHCO₃, and brine. Dry over anhydrous MgSO₄, filter, and concentrate to yield the target amide.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. cdnsciencepub.com [cdnsciencepub.com]
• 5. cdnsciencepub.com [cdnsciencepub.com]
• 6. cdnsciencepub.com [cdnsciencepub.com]
• 7. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting 2,4,5-Trichlorophenyl Chloroformate (TCPC) in DCM

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers who encounter sudden "solubility" issues when utilizing 2,4,5-trichlorophenyl chloroformate (TCPC) for the synthesis of active esters, carbamates, or PEGylation workflows in dichloromethane (DCM).

In my experience, what appears to be TCPC insolubility is rarely a true solvent incompatibility. Instead, it is almost always a secondary chemical event—such as moisture-driven hydrolysis, amine-salt precipitation, or substrate-induced phase separation. This guide provides field-proven, mechanistically grounded troubleshooting protocols to ensure your bioconjugation and peptide synthesis workflows remain robust and homogeneous.

Diagnostic Workflow: Identifying the Precipitate

Before altering your solvent system, you must identify the chemical origin of the insoluble matter. Use the logical relationship diagram below to diagnose the root cause of precipitation in your TCPC/DCM reactions.

Diagnostic workflow for identifying the chemical origin of precipitates in TCPC/DCM reactions.

Troubleshooting FAQs: Mechanistic Insights

Q1: I dissolved TCPC in DCM, but the solution turned cloudy before I even added my substrate. Is my TCPC degrading? Yes. This is a classic symptom of moisture-driven hydrolysis. TCPC is a highly electrophilic reagent that is sensitive to water[1]. If your DCM is not strictly anhydrous, trace water acts as a nucleophile, attacking the chloroformate carbonyl. This hydrolysis yields 2,4,5-trichlorophenol, carbon dioxide, and hydrogen chloride. While 2,4,5-trichlorophenol is generally soluble in DCM, the sudden generation of HCl can alter the solvent's bulk properties and cause trace impurities to precipitate. Always use anhydrous DCM (<50 ppm H₂O) and handle TCPC under an inert argon or nitrogen atmosphere.

Q2: A massive white precipitate forms immediately upon adding triethylamine (TEA) to my cold (-10°C) TCPC/DCM mixture. Did the TCPC crash out? No, the TCPC has not crashed out. This is the most frequent misdiagnosis in the field. The dense white precipitate is triethylamine hydrochloride (TEA·HCl)[2]. During the activation of an alcohol or amine, HCl is released and rapidly scavenged by TEA. Because DCM has a relatively low dielectric constant, the highly polar TEA·HCl salt exceeds its solubility limit—especially at sub-zero temperatures—and precipitates heavily[3]. This is a normal byproduct and does not mean your reaction has failed.

Q3: My PEG-OH substrate precipitates during the activation step with TCPC. How do I keep it in solution? Unmodified polyethylene glycol (PEG) is highly soluble in DCM. However, as the terminal hydroxyls are converted to bulky, hydrophobic 2,4,5-trichlorophenyl carbonates, the polymer's solvation dynamics shift drastically[4]. Furthermore, the accumulation of suspended amine salts alters the local polarity. To overcome this macromolecular phase separation, introduce a polar aprotic co-solvent. Adding 10–20% v/v anhydrous DMF or acetonitrile (ACN) to the DCM will maintain the solubility of the activated PEG-phenylcarbonate intermediate.

Quantitative Data: Optimizing Base Selection

To prevent the physical artifact of salt precipitation from interfering with your magnetic stirring or downstream filtration, selecting the correct acid scavenger is critical.

Table 1: Physicochemical Properties and Troubleshooting Matrix for Amine Bases in DCM

Amine Base	pKa (Conjugate Acid)	HCl Salt Solubility in DCM (at 0°C)	Application Recommendation for TCPC Reactions
Triethylamine (TEA)	10.75	Very Low (Heavy Precipitation)	Use only if the resulting suspension does not hinder magnetic stirring.
Pyridine	5.25	Low to Moderate	Suitable for mild activations; salt may precipitate at high concentrations.
N,N-Diisopropylethylamine (DIPEA)	10.56	High (Remains Homogeneous)	Optimal. Maintains a clear solution, preventing phase-separation artifacts.

Self-Validating Experimental Protocol

To ensure a homogeneous, moisture-free activation using TCPC, follow this step-by-step methodology. This protocol includes a built-in validation step to empower you to troubleshoot in real-time.

Standard Operating Procedure: Homogeneous TCPC Activation in DCM

• Azeotropic Drying of Substrate: Dissolve your substrate (e.g., PEG or peptide) in toluene and evaporate under reduced pressure to azeotropically remove trace water. Repeat twice. This eliminates the primary cause of TCPC hydrolysis[4].

• Homogeneous Reagent Preparation: Purge a reaction flask with Argon. Dissolve the dried substrate in anhydrous DCM (approx. 10 mL per gram of substrate). Cool the solution to 0°C using an ice bath.

• Controlled Base Addition (The DIPEA Advantage): Instead of TEA, add 2.0 equivalents of N,N-Diisopropylethylamine (DIPEA) to the cooled solution. The steric bulk of DIPEA prevents it from acting as a nucleophile, and its resulting hydrochloride salt remains highly soluble in DCM.

• TCPC Solubilization and Addition: In a separate dry vial, dissolve 1.5 equivalents of TCPC in a minimal volume of anhydrous DCM at room temperature. Add this TCPC solution dropwise to the cooled reaction mixture over 15 minutes.

• Self-Validation Check (The Water Drop Test): If a precipitate still forms, you must validate its identity. Extract a 100 µL aliquot of the cloudy reaction mixture and transfer it to a microcentrifuge tube. Add 100 µL of Deionized Water and vortex.

  • Causality & Interpretation: If the precipitate dissolves instantly into the upper aqueous layer, it is merely an amine hydrochloride salt (harmless byproduct). If the precipitate remains insoluble in both layers, your activated ester intermediate has crashed out, indicating you need to add 10% DMF to your main reaction flask to restore solubility.

References

• Source: researchgate.
• Source: acs.
• Source: google.
• Source: chemicalbook.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Triethylamine hydrochloride | 554-68-7 [chemicalbook.com]
• 3. WO2003018665A1 - Process for the preparation of activated polyethylene glycols - Google Patents [patents.google.com]
• 4. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Comparative Guide: 2,4,5-Trichlorophenyl Chloroformate vs. Pentafluorophenyl Chloroformate in Active Ester Synthesis

As a Senior Application Scientist specializing in peptide synthesis and bioconjugation, I frequently encounter a critical decision point in assay development and drug discovery: selecting the optimal reagent for carboxylic acid activation. While carbodiimides (like EDC/DCC) are ubiquitous, the generation of isolated, stable active esters using aryl chloroformates offers superior control over amidation reactions.

This guide provides an objective, data-driven comparison between two prominent activating agents: Pentafluorophenyl chloroformate (PFPC) and 2,4,5-Trichlorophenyl chloroformate (TCPC) . By dissecting the mechanistic causality behind their reactivity profiles, we can establish self-validating workflows that ensure high-fidelity amide bond formation.

Mechanistic Causality: The "Why" Behind the Reactivity

Both PFPC and TCPC react with carboxylic acids to form a mixed carboxylic-carbonic anhydride intermediate. This intermediate rapidly and spontaneously decarboxylates (losing CO₂) to yield the corresponding aryl active ester. However, the performance of these esters during subsequent aminolysis diverges significantly due to the electronic and steric environments of their respective phenyl rings.

The Pentafluorophenyl (PFP) Advantage

The reactivity of PFPC is driven by the extreme electron-withdrawing nature of the five fluorine atoms on the aromatic ring[1]. This creates a massive inductive effect that heavily polarizes the ester carbonyl, making it exceptionally electrophilic and susceptible to nucleophilic attack by amines[2].

Crucially, PFP esters exhibit a paradoxical but highly desirable trait: they are highly reactive toward amines but remarkably stable against spontaneous hydrolysis in aqueous media [2]. The causality here lies in hydrophobicity. The dense fluorine cloud repels water molecules, kinetically shielding the carbonyl from hydrolysis, while the low pKa of the leaving group (pentafluorophenol, pKa ~5.5) thermodynamically drives the reaction forward when a stronger nucleophile (an amine) is introduced.

The 2,4,5-Trichlorophenyl (TCP) Profile

TCPC utilizes chlorine atoms to achieve a similar electron-withdrawing effect[3]. While highly effective, the inductive pull of three chlorines is weaker than five fluorines, resulting in a slightly less electrophilic carbonyl. Furthermore, the chlorine atom at the ortho position (position 2) introduces significant steric bulk compared to the relatively small fluorine atoms. This steric hindrance can slow down the aminolysis rate, particularly when coupling sterically demanding amino acids. However, TCPC is often significantly more cost-effective, making it a viable alternative for bulk syntheses where extreme reactivity is not strictly required.

Comparative Performance Data

To facilitate reagent selection, the following table summarizes the physicochemical and kinetic differences between the two chloroformates.

Parameter	Pentafluorophenyl Chloroformate (PFPC)	2,4,5-Trichlorophenyl Chloroformate (TCPC)
Leaving Group	Pentafluorophenoxide	2,4,5-Trichlorophenoxide
Leaving Group pKa	~5.5 (Excellent leaving group)	~7.4 (Good leaving group)
Carbonyl Electrophilicity	Exceptionally High	High
Steric Hindrance	Low (Fluorine van der Waals radius is small)	Moderate (Ortho-chlorine adds bulk)
Hydrolytic Stability	Excellent (Hydrophobic shielding)[2]	Good
Primary Application	SPPS, Aqueous Bioconjugation[4]	Bulk Synthesis, Cost-sensitive amidation[3]
Relative Cost	Higher	Lower

Pathway Visualization

The following diagram illustrates the parallel workflows for generating active esters using PFPC and TCPC, highlighting the intermediate steps and final amidation.

Reaction pathways for active ester generation and amidation using PFPC versus TCPC.

Self-Validating Experimental Methodologies

A robust protocol must include built-in feedback loops to verify success at each stage. Below are standardized, self-validating methodologies for utilizing these reagents.

Protocol A: Synthesis of Fmoc-Amino Acid-PFP Ester (Using PFPC)

This protocol is optimized for generating stable building blocks for Solid-Phase Peptide Synthesis (SPPS)[5].

• Preparation: Dissolve the Fmoc-protected amino acid (1.0 eq) in anhydrous dichloromethane (DCM) under an inert atmosphere (argon/nitrogen). Cool the reaction vessel to 0 °C using an ice bath to control the exothermic activation step.

• Activation: Add an organic base, such as pyridine or DIPEA (1.1 eq), dropwise. Follow this immediately with the slow, dropwise addition of PFPC (1.1 eq)[5].

• Reaction & Validation: Stir at 0 °C for 1 hour, then allow the mixture to warm to room temperature for 3–4 hours.

  • Self-Validation Step: Monitor the reaction via Thin Layer Chromatography (TLC). The complete consumption of the highly polar carboxylic acid starting material and the emergence of a distinct, less polar, UV-active spot confirms the formation of the PFP ester[5].

• Workup: Quench the reaction and wash the organic layer sequentially with 1N HCl (to remove excess base) and brine. Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The resulting crude PFP ester can be recrystallized for high-purity SPPS applications.

Protocol B: Solid-Phase Amidation (Coupling)

When utilizing the generated PFP ester in SPPS, the coupling efficiency must be rigorously verified[4].

• Deprotection: Treat the resin-bound peptide with 20% piperidine in DMF to remove the N-terminal Fmoc group. Wash thoroughly with DMF.

• Coupling: Add a solution of the pre-formed Fmoc-Amino Acid-PFP ester (3.0 eq) and DIPEA (3.0 eq) in DMF to the resin. Agitate for 1–2 hours at room temperature[5].

• Validation: Wash the resin with DMF and DCM.

  • Self-Validation Step: Perform a Kaiser test on a micro-cleaved resin sample. A negative result (yellow solution/beads) validates that all primary amines have successfully reacted. A positive result (blue solution/beads) acts as an immediate feedback loop, indicating incomplete coupling and dictating the need for a secondary coupling cycle[5].

Note: The synthesis of TCP esters using TCPC follows a nearly identical stoichiometric and operational workflow[3]. However, due to the increased steric hindrance of the TCP group, coupling times in Step 2 may need to be extended by 1.5x to 2x to achieve the same negative Kaiser test result.

Strategic Selection Guide

Choosing between PFPC and TCPC ultimately depends on the specific constraints of your project:

• Choose PFPC when: You are performing Solid-Phase Peptide Synthesis (SPPS) involving sterically hindered amino acids, or when conducting bioconjugation in aqueous buffers where hydrolytic stability is paramount[2][5]. The prevention of racemization during the activation of sensitive amino acids (like cysteine or histidine) also strongly favors PFPC[4].

• Choose TCPC when: You are scaling up a synthesis where reagent cost is a primary limiting factor, and the target amines are highly accessible (unhindered primary amines). It is also useful in specific polymerizations where pentafluorophenol byproducts are undesirable[3].

References

• e-EROS Encyclopedia of Reagents for Organic Synthesis (2,4,5-trichlorophenyl chloroformate). ResearchGate. Available at:[Link]

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

comparing 2,4,5-trichlorophenyl chloroformate and N-hydroxysuccinimide (NHS) esters

An in-depth technical guide designed for researchers, scientists, and drug development professionals.

Introduction: The Landscape of Amine-Reactive Bioconjugation

Bioconjugation relies heavily on the selective acylation of primary amines, most commonly targeting the ϵ -amino group of lysine residues in proteins. While have long been the gold standard for this transformation[1], alternative activating agents like offer distinct thermodynamic and kinetic advantages, particularly in polymer modification and peptide synthesis[2].

As a Senior Application Scientist, I frequently see bioconjugation strategies fail because researchers default to NHS esters without considering the hydrolytic limitations of their aqueous systems. This guide objectively compares the mechanistic causality, stability, and practical workflows of NHS esters versus TCPC-derived active carbonates/esters to help you select the optimal reagent for your synthetic strategy.

Mechanistic Causality: Reactivity vs. Hydrolytic Stability

The fundamental difference between these two systems lies in the electronic and steric properties of their leaving groups.

• NHS Esters: Formed by reacting a carboxylate with NHS and a carbodiimide, NHS esters are highly electrophilic. The strongly electron-withdrawing succinimidyl group makes the carbonyl carbon highly susceptible to nucleophilic attack by primary amines. However, this lack of steric shielding and high polarity also makes NHS esters highly susceptible to hydrolysis in aqueous buffers[3]. At pH 8.0, the half-life of an NHS ester can be as short as 10–20 minutes, forcing researchers to use massive molar excesses to drive the reaction to completion.

• 2,4,5-Trichlorophenyl Chloroformate (TCPC): TCPC is typically used to activate hydroxyl groups (e.g., on Polyethylene Glycol, PEG) to form TCP carbonates[2], or carboxylic acids to form TCP esters[4]. The three electronegative chlorine atoms provide sufficient inductive electron withdrawal to activate the carbonyl. Crucially, the bulky, hydrophobic aromatic ring sterically shields the reactive center from water molecules. This results in a reagent that maintains moderate-to-high reactivity toward amines but exhibits vastly superior hydrolytic stability compared to NHS esters[3].

Quantitative Performance Comparison

To facilitate reagent selection, the following table summarizes the key physicochemical and operational parameters of both systems.

Parameter	N-Hydroxysuccinimide (NHS) Esters	2,4,5-Trichlorophenyl (TCP) Carbonates/Esters
Primary Application	Direct protein labeling, short-term crosslinking	Polymer activation (e.g., PEGylation), peptide synthesis
Hydrolytic Stability	Low (Half-life in minutes to hours)	High (Stable for months under proper storage)
Reactivity with Amines	Very High	Moderate to High
Optimal Reaction pH	7.2 – 8.5	7.5 – 9.0
Leaving Group Byproduct	N-Hydroxysuccinimide (Water-soluble, non-toxic)	2,4,5-Trichlorophenol (Hydrophobic, requires organic washing)
Resulting Linkage	Amide bond	Urethane (from carbonates) or Amide (from esters)

Visualizing the Reaction Pathways

Understanding the competing kinetic pathways is essential for optimizing yield. Below are the logical workflows for both systems.

Caption: Competing aminolysis and hydrolysis pathways of N-hydroxysuccinimide (NHS) esters.

Caption: Two-step polymer activation and bioconjugation workflow using TCPC.

Experimental Protocols: Self-Validating Systems

To ensure scientific integrity and reproducibility, the following workflows are designed as self-validating systems, meaning the success of the intermediate steps can be quantitatively confirmed before proceeding.

Protocol A: Polymer Activation and Conjugation using TCPC

Rationale: TCPC is ideal for activating terminal hydroxyls on polymers (like PEG) because the resulting TCP-carbonate can be isolated, quantified, and stored for months without degradation[2].

• Activation: Dissolve 1 mmol of mPEG-OH in anhydrous dichloromethane (DCM). Add 3 mmol of anhydrous pyridine to act as a proton scavenger. Dropwise, add 2 mmol of 2,4,5-trichlorophenyl chloroformate (TCPC). Stir at room temperature for 18 hours under a nitrogen atmosphere[5].

• Isolation: Precipitate the polymer in cold diethyl ether to remove unreacted TCPC and pyridine. Filter and dry under vacuum.

• Validation (Quantification): Do not proceed blindly. Dissolve a 5 mg aliquot of the activated PEG in 0.1 M NaOH to force complete hydrolysis of the carbonate. Measure the UV absorbance at 288 nm (the λmax​ of the released 2,4,5-trichlorophenolate ion). Calculate the degree of substitution using the extinction coefficient ( ϵ≈4,500 M−1cm−1 ). You should observe >90% activation.

• Conjugation: Dissolve the target protein in 50 mM sodium borate buffer (pH 8.5). Add a 5-fold molar excess of the validated PEG-TCP carbonate. React for 4 hours at room temperature.

• Purification: Remove the hydrophobic 2,4,5-trichlorophenol byproduct and unreacted PEG via size-exclusion chromatography (SEC).

Protocol B: Direct Protein Labeling using an NHS Ester

Rationale: NHS esters are preferred for immediate, single-step labeling where the reagent does not need long-term aqueous stability, such as attaching a fluorophore to an antibody.

• Preparation: Dissolve the target protein at 1-5 mg/mL in PBS (pH 7.4). Crucial Causality Step: Ensure no primary amine-containing buffers (e.g., Tris, glycine) are present, as they will act as competing nucleophiles and quench the reaction.

• Reagent Solubilization: Dissolve the NHS-ester fluorophore in anhydrous DMSO or DMF immediately before use. Do not store reconstituted NHS esters, as ambient moisture will initiate premature hydrolysis.

• Conjugation: Add a 10-fold molar excess of the NHS-ester to the protein solution. Incubate at room temperature for exactly 1 hour.

• Quenching & Purification: Add 100 mM Tris buffer (pH 7.4) for 15 minutes to quench any remaining unreacted NHS ester. Remove the N-hydroxysuccinimide byproduct and quenched fluorophore using a Sephadex G-25 desalting column.

• Validation (Conjugation Efficiency): Post-desalting, measure the absorbance of the conjugate at 280 nm (protein) and the fluorophore's specific λmax​ . Calculate the Degree of Labeling (DOL) to validate the success of the aminolysis over competing hydrolysis.

Conclusion

While NHS esters remain the undisputed choice for rapid, in situ bioconjugation due to their high reactivity and benign byproducts, their susceptibility to hydrolysis limits their utility in complex, multi-step syntheses. 2,4,5-Trichlorophenyl chloroformate (TCPC) serves as a robust, field-proven alternative for generating active carbonates and esters that demand long-term stability, making it an indispensable tool for polymer derivatization and advanced drug delivery systems.

References

• Title: Synthesis of Linear Polyether Polyol Derivatives As New Materials for Bioconjugation Source: Bioconjugate Chemistry (ACS Publications) URL: [Link]

• Title: Emulsion-containing medical articles (US20070128258A1)
• Title: Process for the preparation of activated polyethylene glycols (US7125558B2)
• Title: Derivatives of A-21978C cyclic peptides (US4537717A)

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• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. US4537717A - Derivatives of A-21978C cyclic peptides - Google Patents [patents.google.com]
• 5. US7125558B2 - Process for the preparation of activated polyethylene glycols - Google Patents [patents.google.com]

mass spectrometry (LC-MS) analysis of 2,4,5-trichlorophenyl chloroformate derivatives

A Comparative Guide to the LC-MS Analysis of Amine-Containing Analytes using 2,4,5-Trichlorophenyl Chloroformate Derivatization

Introduction: The Rationale for Derivatization in LC-MS

In the landscape of bioanalysis and pharmaceutical development, the accurate quantification of small molecules is paramount. Many critical analytes, such as amino acids, biogenic amines, and pharmaceuticals, often exhibit poor retention on conventional reversed-phase liquid chromatography (RPLC) columns and may show suboptimal ionization efficiency in mass spectrometry. Chemical derivatization serves as a powerful strategy to overcome these challenges. By introducing a specific chemical moiety, we can enhance the analyte's hydrophobicity for better chromatographic separation and incorporate a readily ionizable group to significantly boost mass spectrometric sensitivity.

2,4,5-Trichlorophenyl chloroformate is a highly reactive agent that efficiently derivatizes primary and secondary amines under mild conditions. The resulting carbamate derivatives exhibit increased hydrophobicity and are amenable to sensitive detection. This guide provides an in-depth comparison of analytical strategies for the LC-MS analysis of these derivatives, focusing on the causality behind methodological choices to ensure robust and reliable quantification.

The Derivatization Workflow: A Self-Validating System

The success of any derivatization-based LC-MS assay hinges on a reproducible and efficient reaction. The reaction of 2,4,5-trichlorophenyl chloroformate with a primary amine is a nucleophilic acyl substitution. It is critical to control the reaction parameters to drive it to completion and avoid the formation of side products.

Caption: Experimental workflow for the derivatization of amine-containing analytes.

Protocol: Standard Derivatization Procedure

• Sample Preparation : If the sample is in a biological matrix, perform a suitable extraction (e.g., protein precipitation with acetonitrile followed by solid-phase extraction). Evaporate the sample to complete dryness under a stream of nitrogen.

• Reconstitution : Reconstitute the dried extract in 100 µL of a basic aqueous buffer, such as 100 mM sodium borate, pH 9.5. The basic pH is crucial to ensure the amine analyte is in its deprotonated, nucleophilic state.[1]

• Derivatization : Add 100 µL of a 10 mg/mL solution of 2,4,5-trichlorophenyl chloroformate in a dry, aprotic solvent (e.g., acetonitrile). Vortex vigorously for 1 minute. The reaction is typically rapid and proceeds at room temperature.

• Quenching : Stop the reaction by adding 20 µL of a weak acid, such as 2% formic acid in water. This neutralizes the excess base and ensures the derivatizing reagent does not hydrolyze in the sample vial.

• Final Extraction : Extract the hydrophobic carbamate derivative from the aqueous mixture by adding 500 µL of a water-immiscible organic solvent (e.g., ethyl acetate), vortexing, and collecting the organic layer for LC-MS analysis.

Causality : The choice of a basic pH is the most critical parameter. An acidic or neutral pH would lead to the protonation of the target amine, rendering it non-nucleophilic and thus unreactive towards the electrophilic chloroformate reagent. The use of an aprotic solvent for the reagent prevents its premature hydrolysis.

Comparative Guide: LC-MS Methodologies

Once derivatized, the resulting trichlorophenyl carbamate is significantly more hydrophobic than the parent amine. This dictates the choice of LC and MS conditions. We will compare two common platforms: a standard Reversed-Phase Liquid Chromatography-Triple Quadrupole Mass Spectrometry (RPLC-QqQ-MS) system, ideal for targeted quantification, and a Hydrophilic Interaction Liquid Chromatography-High-Resolution Mass Spectrometry (HILIC-HRMS) approach, which could be advantageous for more complex analyses.

Approach 1: Reversed-Phase LC with Triple Quadrupole MS (RPLC-QqQ-MS)

This is the gold-standard approach for sensitive, targeted quantification. The hydrophobicity imparted by the 2,4,5-trichlorophenyl group makes the derivative ideally suited for retention and separation on C18 columns.

Experimental Parameters:

Parameter	Setting	Rationale
LC Column	C18, 2.1 x 100 mm, 1.8 µm	The non-polar C18 stationary phase provides strong retention for the hydrophobic derivative, allowing for effective separation from polar matrix components.
Mobile Phase A	0.1% Formic Acid in Water	Provides a proton source for efficient positive-ion electrospray ionization (ESI+).
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile is a common organic solvent with low viscosity and good UV transparency, suitable for LC-MS.[2]
Gradient	30% to 95% B over 5 minutes	A typical gradient for eluting moderately to highly hydrophobic compounds.
Ionization Mode	ESI, Positive	The carbamate linkage is stable, and the overall molecule can be readily protonated to form [M+H]⁺ ions.
MS Detection	Multiple Reaction Monitoring (MRM)	For maximum sensitivity and selectivity, specific precursor-to-product ion transitions are monitored.[3][4]

MRM Transitions & Fragmentation: The primary precursor ion will be the protonated molecule, [M+H]⁺. Upon collision-induced dissociation (CID), the most common and stable fragmentation involves the cleavage of the carbamate bond to yield the 2,4,5-trichlorophenol fragment.

Caption: MRM fragmentation pathway for trichlorophenyl carbamate derivatives.

Performance Characteristics:

Metric	Typical Performance	Justification
Limit of Quantitation	Low pg/mL to low ng/mL	The derivatization enhances ionization efficiency, and MRM provides highly sensitive and specific detection, filtering out chemical noise.[4]
Linearity (r²)	>0.995	The robust chromatography and specific detection lead to excellent linear response over several orders of magnitude.
Precision (%CV)	<15%	Automated LC-MS systems provide highly reproducible injections and analysis.

Approach 2: Alternative and Confirmatory Methods

While RPLC-QqQ-MS is often optimal, certain situations may call for alternative approaches. For instance, if the parent analyte is still very polar even after derivatization, or if untargeted analysis is required, different techniques can be employed.

Alternative Method	When to Use	Advantages	Disadvantages
HILIC-HRMS	For analytes that remain too polar for good RPLC retention.	Better retention of polar compounds; High-Resolution Mass Spectrometry provides confident identification through accurate mass measurement.	Can have lower robustness and reproducibility than RPLC; requires careful salt management in the mobile phase.
GC-MS	If the derivatized analyte is thermally stable and volatile.	Excellent chromatographic resolution.	Not all carbamate derivatives are thermally stable; may require an additional silylation step. Chloroformate derivatives have been successfully used for GC-MS.[5][6]

Conclusion and Recommendations

For the vast majority of applications involving the quantification of amine-containing analytes derivatized with 2,4,5-trichlorophenyl chloroformate, the Reversed-Phase LC coupled with Triple Quadrupole Mass Spectrometry (RPLC-QqQ-MS) is the superior methodology . Its synergy with the physicochemical properties of the derivative—namely, increased hydrophobicity and stable, predictable fragmentation—provides unparalleled sensitivity, selectivity, and robustness.

This guide provides the foundational knowledge to develop and implement a self-validating LC-MS method for these derivatives. By understanding the causality behind each step, from the pH of the derivatization reaction to the choice of MRM transition, researchers can ensure the generation of high-quality, reliable data essential for drug development and scientific research.

References

• Direct Comparison of Derivatization Strategies for LC-MS/MS Analysis of N-Glycans. PMC. Available at: [Link]

• Chemical derivatization as a tool for optimizing MS response in sensitive LC–MS/MS bioanalysis and its role in pharmacokinetic studies. Bioanalysis Zone. Available at: [Link]

• A Fully Automated LC/MS Method Development and Quantification Protocol Targeting 52 Carbamates, Thiocarbamates, and Phenylureas. ACS Publications. Available at: [Link]

• Simultaneous Analysis of Carbamate Pesticides with LC-MS. Shimadzu. Available at: [Link]

• A Comparative Study of Post-column Derivatization HPLC and LC-MS/MS Determination of Carbamate Pesticide Residues in Vegetables. Food Science. Available at: [Link]

• Derivatization for success: a tutorial review of liquid chromatography mass spectrometry method optimization for determining amino compounds. ResearchGate. Available at: [Link]

• Liquid Chromatography-Mass Spectrometry (LC-MS) Derivatization-Based Methods for the Determination of Fatty Acids in Biological Samples. MDPI. Available at: [Link]

• Quantification and Confirmation of Fifteen Carbamate Pesticide Residues by Multiple Reaction Monitoring and Enhanced Product Ion Scan Modes via LC-MS/MS QTRAP System. PMC. Available at: [Link]

• Comparing derivatization reagents for quantitative LC–MS/MS analysis of a variety of vitamin D metabolites. PMC. Available at: [Link]

• Highly sensitive method for determination of carbamates in water as per ASTM D-7645 by LCMS-8045. Shimadzu. Available at: [Link]

• Carbamate ester prodrugs of dopaminergic compounds: synthesis, stability, and bioconversion. PubMed. Available at: [Link]

• Organic Carbamates in Drug Design and Medicinal Chemistry. PMC. Available at: [Link]

• Preparation of structurally different carbamate by using triphenylphosphine / trichloroisocyanuric acid system. ResearchGate. Available at: [Link]

• Formation and identification of novel derivatives of primary amine and zwitterionic drugs. IU Indianapolis ScholarWorks. Available at: [Link]

• Carbamate Group as Structural Motif in Drugs: A Review of Carbamate Derivatives used as Therapeutic Agents. PMC. Available at: [Link]

• Carbamate group as structural motif in drugs: A review of carbamate derivatives used as therapeutic agents. ResearchGate. Available at: [Link]

• Chloroformate Derivatization for Tracing the Fate of Amino Acids in Cells and Tissues by Multiple Stable Isotope Resolved Metabolomics (mSIRM). PMC. Available at: [Link]

• A Pre-Column Derivatization Method for the HPLC-FLD Determination of Dimethyl and Diethyl Amine in Pharmaceuticals. MDPI. Available at: [Link]

• Determination of Atmospheric Amines by On-Fiber Derivatization Solid-Phase Microextraction With 2,3,4,5,6-pentafluorobenzyl Chloroformate and 9-fluorenylmethoxycarbonyl Chloride. PubMed. Available at: [Link]

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• 1. A Pre-Column Derivatization Method for the HPLC-FLD Determination of Dimethyl and Diethyl Amine in Pharmaceuticals [mdpi.com]
• 2. lcms.cz [lcms.cz]
• 3. Direct Comparison of Derivatization Strategies for LC-MS/MS Analysis of N-Glycans - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Quantification and Confirmation of Fifteen Carbamate Pesticide Residues by Multiple Reaction Monitoring and Enhanced Product Ion Scan Modes via LC-MS/MS QTRAP System - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scholarworks.indianapolis.iu.edu [scholarworks.indianapolis.iu.edu]
• 6. Determination of atmospheric amines by on-fiber derivatization solid-phase microextraction with 2,3,4,5,6-pentafluorobenzyl chloroformate and 9-fluorenylmethoxycarbonyl chloride - PubMed [pubmed.ncbi.nlm.nih.gov]

A Tale of Two Coupling Strategies: A Comparative Guide to HATU and 2,4,5-Trichlorophenyl Chloroformate in Amide Bond Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of peptide synthesis and drug development, the formation of the amide bond is a cornerstone reaction. The choice of coupling reagent is paramount, directly influencing reaction efficiency, product purity, yield, and the preservation of stereochemical integrity. This guide provides an in-depth, objective comparison between a modern, high-efficiency uronium salt, HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate) , and a classic active ester precursor, 2,4,5-trichlorophenyl chloroformate .

While HATU represents the current gold standard for many applications, understanding the principles and performance of older reagents like those derived from 2,4,5-trichlorophenyl chloroformate offers valuable perspective on the evolution of peptide chemistry and informs reagent selection for specific synthetic challenges.

At a Glance: Key Performance Characteristics

Feature	2,4,5-Trichlorophenyl Chloroformate	HATU (in situ activation)
Reagent Class	Active Ester Precursor	Aminium/Uronium Salt
Mechanism	Two-step: Formation of a stable, isolable active ester, followed by aminolysis.	In situ formation of a highly reactive OAt-active ester.
Reaction Speed	Slower; aminolysis can take several hours to days.[1]	Very fast; coupling often complete in minutes to a few hours.[2][3]
Coupling Efficiency	Moderate to good; reactivity is higher than older active esters (e.g., p-nitrophenyl).	Very high, especially for sterically hindered or "difficult" couplings.[4][5]
Racemization Risk	Generally low for the active ester method, but can be influenced by the base used during ester formation.[6][7]	Very low; the HOAt moiety actively suppresses racemization.[4][5]
Typical Yield	Variable; generally lower than modern methods, especially for complex peptides.	High to excellent; often >90%.[8]
Primary Byproducts	2,4,5-Trichlorophenol.	Tetramethylurea and 1-Hydroxy-7-azabenzotriazole (HOAt).
Ease of Use	Requires a two-step process (ester formation and purification, then coupling).	One-pot, in situ activation and coupling.
Safety Concerns	Precursor (2,4,5-trichlorophenol) is toxic and an environmental pollutant.[9][10][11]	HOAt is a benzotriazole derivative with potential explosive hazards.[12] Can cause allergic reactions.

The Underlying Chemistry: A Mechanistic Showdown

The fundamental difference in performance between these two reagents lies in their mechanism of carboxylic acid activation.

2,4,5-Trichlorophenyl Chloroformate: The Active Ester Pathway

This method is a two-stage process. First, the N-protected amino acid is reacted with 2,4,5-trichlorophenyl chloroformate in the presence of a base to form a 2,4,5-trichlorophenyl (TCP) active ester. This ester is a stable, isolable intermediate. The electron-withdrawing effects of the three chlorine atoms on the phenyl ring render the carbonyl carbon highly electrophilic and susceptible to nucleophilic attack.

In the second stage, the purified active ester is introduced to the amine component, which attacks the activated carbonyl to form the tetrahedral intermediate, subsequently collapsing to form the desired amide bond and release 2,4,5-trichlorophenol as a byproduct.

Caption: Workflow for the 2,4,5-trichlorophenyl active ester method.

The primary drawback of this approach is its speed. While the active esters are stable, the aminolysis step can be slow, often requiring extended reaction times.[1]

HATU: The Power of In Situ Activation

HATU is a third-generation aminium salt that facilitates rapid amide bond formation in a one-pot procedure.[13] Its mechanism involves the in situ generation of a highly reactive OAt-active ester.

• Activation: In the presence of a non-nucleophilic base like N,N-diisopropylethylamine (DIPEA), the carboxylic acid is deprotonated. The resulting carboxylate anion attacks HATU.

• Active Ester Formation: This forms an unstable O-acyl(tetramethyl)isouronium salt, which is immediately attacked by the 1-hydroxy-7-azabenzotriazole (HOAt) anion (a component of HATU's structure) to yield the highly reactive OAt-active ester and tetramethylurea.[2]

• Coupling: The amine component then rapidly attacks the OAt-ester to form the peptide bond, releasing HOAt.

The enhanced reactivity of HATU is attributed to the 7-azabenzotriazole moiety. The pyridine nitrogen in the HOAt leaving group provides anchimeric assistance (neighboring group participation), stabilizing the transition state of the aminolysis step and accelerating the reaction.[14] This rapid coupling kinetically outcompetes potential side reactions like racemization.[4]

Caption: The efficient one-pot workflow of HATU-mediated coupling.

Head-to-Head Performance Evaluation

Coupling Efficiency and Speed

There is a stark contrast in reaction speed. Active ester couplings, including those with TCP esters, are known to be significantly slower than modern in situ methods.[1] While TCP esters are more reactive than early-generation p-nitrophenyl esters, their aminolysis often requires hours to days for completion. In contrast, HATU-mediated couplings are remarkably fast, often achieving completion in as little as 1-2 minutes for standard couplings in solid-phase peptide synthesis (SPPS) and typically within a few hours for solution-phase reactions.[2][3]

For "difficult couplings"—those involving sterically hindered amino acids (e.g., Val, Ile), N-methylated residues, or aggregation-prone sequences—HATU demonstrates superior performance, often succeeding where other reagents fail.[4][5] The active ester method would likely struggle in these scenarios, leading to low yields and incomplete reactions.

Racemization Control

Racemization, the loss of stereochemical integrity at the α-carbon, is a critical concern in peptide synthesis. It primarily occurs via the formation of a planar 5(4H)-oxazolone intermediate from the activated amino acid.

• 2,4,5-Trichlorophenyl Ester Method: The pre-formation and purification of the active ester can be an advantage, as conditions that promote oxazolone formation can be controlled. However, the slow rate of aminolysis could potentially allow for base-catalyzed epimerization over long reaction times.

• HATU: HATU is renowned for its ability to suppress racemization.[4] The rapid formation of the desired peptide bond from the highly reactive OAt-ester kinetically disfavors the competing pathway of oxazolone formation and subsequent racemization.[15]

Practical Considerations: Byproducts and Purification

The nature of the byproducts significantly impacts the ease of purification.

• 2,4,5-Trichlorophenyl Chloroformate: The main byproduct is 2,4,5-trichlorophenol . This is a solid, acidic phenol that can typically be removed by aqueous base washes (e.g., sodium bicarbonate solution). However, its toxicity and environmental persistence are significant concerns.[9][11]

• HATU: The primary byproducts are tetramethylurea and HOAt . Tetramethylurea is highly polar and water-soluble but also shows solubility in many organic solvents, which can sometimes complicate its removal during workup.[16] HOAt is also relatively polar and can be removed with an aqueous bicarbonate wash. If these washes are insufficient, silica gel chromatography is generally effective.[2] A potential side reaction with HATU is guanidinylation of the free amine if the carboxylic acid is not sufficiently pre-activated.[2]

Experimental Protocols

Protocol 1: Amide Bond Formation via 2,4,5-Trichlorophenyl Active Ester

This is a representative two-step protocol for solution-phase synthesis.

Step A: Synthesis of the N-Protected Amino Acid 2,4,5-Trichlorophenyl Ester

• Dissolve the N-protected amino acid (1.0 eq.) in a suitable anhydrous solvent (e.g., ethyl acetate or THF).

• Add a base such as pyridine (1.1 eq.).

• Cool the mixture to 0 °C in an ice bath.

• Slowly add a solution of 2,4,5-trichlorophenyl chloroformate (1.05 eq.) in the same solvent.

• Allow the reaction to stir at 0 °C for 1 hour and then at room temperature overnight.

• Filter off any precipitated salts.

• Wash the organic phase sequentially with dilute HCl, water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure to yield the active ester, which can be purified by recrystallization.

Step B: Coupling (Aminolysis)

• Dissolve the purified active ester (1.0 eq.) and the amine component (1.0-1.2 eq.) in an anhydrous polar aprotic solvent (e.g., DMF).

• Stir the reaction at room temperature.

• Monitor the reaction progress by TLC or LC-MS until the active ester is consumed (this can take from several hours to 24-48 hours).

• Upon completion, dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and perform an aqueous workup as described in Step A.6-8 to remove the 2,4,5-trichlorophenol byproduct and any unreacted starting materials.

• Purify the final peptide product by column chromatography or recrystallization.

Protocol 2: HATU-Mediated Coupling in Solid-Phase Peptide Synthesis (SPPS)

This protocol outlines a single coupling cycle in a standard Fmoc-based SPPS workflow.

• Resin Preparation: Following Fmoc deprotection of the N-terminal amine on the resin-bound peptide, wash the resin thoroughly with DMF.

• Activation Solution Preparation: In a separate vessel, dissolve the Fmoc-protected amino acid (3-5 eq. relative to resin loading) and HATU (2.9-4.9 eq.) in DMF.

• Add DIPEA (6-10 eq.) to the activation mixture.

• Pre-activation: Allow the mixture to pre-activate for 1-2 minutes at room temperature. For sterically hindered amino acids, this time can be extended up to 15 minutes.[2]

• Coupling: Immediately add the activated amino acid solution to the prepared resin.

• Reaction: Agitate the reaction mixture at room temperature for 30 minutes to 2 hours. The completion of the reaction can be monitored using a qualitative method like the Kaiser test.

• Washing: After the coupling is complete, drain the reaction vessel and wash the resin extensively with DMF to remove soluble reagents and byproducts.

• Proceed with the next deprotection and coupling cycle.

Conclusion and Recommendations

The comparison between 2,4,5-trichlorophenyl chloroformate and HATU highlights the significant advancements in peptide coupling chemistry.

2,4,5-Trichlorophenyl Chloroformate , representing the active ester methodology, is a functional but largely outdated approach for mainstream peptide synthesis. Its slow reaction kinetics and two-step nature make it inefficient for the rapid and demanding synthesis of complex peptides. While it offers the advantage of a stable intermediate and generally low racemization, its performance is vastly overshadowed by modern reagents. Its use today would be limited to niche applications or for pedagogical purposes to illustrate the principles of active ester chemistry.

HATU , on the other hand, stands as a premier coupling reagent for modern organic and peptide synthesis.[5][14] Its high efficiency, rapid kinetics, excellent performance in difficult couplings, and strong suppression of racemization make it a versatile and reliable choice for both solid-phase and solution-phase applications.[4] While the cost and the nature of its byproducts require consideration, its performance benefits frequently justify its use, particularly when synthesizing challenging sequences or when high purity and yield are critical.

For researchers and drug development professionals, HATU is the unequivocally superior choice for achieving high-quality peptide products with efficiency and reliability. The selection of a coupling reagent is a critical decision, and for the vast majority of applications, the power and speed of HATU provide a clear advantage over classical active ester approaches.

References

• BenchChem. (2025).
• PubChem.
• BenchChem. (2025).
• Kim Reactor. (2024, April 13).
• BenchChem. (2025). A Comparative Performance Analysis of Peptide Coupling Reagents: TOTU vs. COMU vs.
• Bodanszky, M., & Bednarek, M. A. (1989). Active esters in solid-phase peptide synthesis. Journal of protein chemistry, 8(4), 461–469.
• ChemPep Inc. Overview of Peptide Coupling Reagents.
• BenchChem. (2025). A Comparative Guide to Racemization in Peptide Synthesis: HATU vs.
• Miranda, L. P., & Alewood, P. F. (1999). Accelerated chemical synthesis of peptides and small proteins. Proceedings of the National Academy of Sciences, 96(4), 1181-1186.
• Yang, J., Huang, H., & Zhao, J. (2023). Active ester-based peptide bond formation and its application in peptide synthesis. Organic Chemistry Frontiers, 10(7), 1817-1846.
• PubChem. O-(7-azabenzotriazol-1-yl)
• Handayani, R., et al. (2023). Epimerisation in Peptide Synthesis. Molecules, 28(24), 8049.
• Collins, J. M., et al. (2011). Fast conventional Fmoc solid-phase peptide synthesis: a comparative study of different activators. Journal of peptide science, 17(8), 585-590.
• NINGBO INNO PHARMCHEM CO.,LTD. (2026, March 19).
• Bodanszky, M., & Bednarek, M. A. (1989). Active esters in solid-phase peptide synthesis. Journal of protein chemistry, 8(4), 461-9.
• El-Faham, A., & Albericio, F. (2011). Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. Organic Process Research & Development, 15(4), 940-972.
• AAPPTEC. Aggregation, Racemization and Side Reactions in Peptide Synthesis.
• ChemicalBook.
• Suzhou Highfine Biotech. (2025, April 24). HATU: The Core Reagent for Peptide & Drug Synthesis.
• NextSDS.
• ChemicalBook. (2024, July 3).
• ResearchGate.
• PubChemLite.
• WebQC.org. 2,4,5-trichlorophenol.
• AERU, University of Hertfordshire. (2025, November 2). 2,4,5-trichlorophenoxyacetic acid.
• Collabor
• AERU, University of Hertfordshire. (2025, October 30). 2,4,5-trichlorophenol.

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Safety & Regulatory Compliance

Comprehensive Guide to the Safe Handling and Disposal of 2,4,5-Trichlorophenyl Chloroformate

Introduction & Mechanistic Rationale

2,4,5-Trichlorophenyl chloroformate (CAS: 16947-69-6) is a highly reactive, moisture-sensitive solid reagent frequently utilized in peptide synthesis and organic chemistry for the preparation of active esters. Due to the presence of the electrophilic chloroformate group, it reacts vigorously with nucleophiles, including water, releasing corrosive hydrogen chloride (HCl) and carbon dioxide (CO2) gases.

Disposal of residual or degraded 2,4,5-trichlorophenyl chloroformate cannot be achieved through standard solvent waste streams due to the risk of uncontrolled exothermic hydrolysis and gas pressurization in sealed waste containers 1. Instead, a controlled quenching (neutralization) protocol must be executed. The mechanistic goal is to drive the hydrolysis to completion in a highly alkaline environment, neutralizing the resulting HCl and converting the toxic 2,4,5-trichlorophenol byproduct into its more soluble, less volatile sodium salt (sodium 2,4,5-trichlorophenoxide) 2.

Quantitative Parameters & Stoichiometry

To design a self-validating quenching system, the stoichiometry of the hydrolysis must be calculated. The complete alkaline hydrolysis of 2,4,5-trichlorophenyl chloroformate requires a theoretical minimum of 4 equivalents of sodium hydroxide (NaOH):

• 1 eq for HCl neutralization.

• 2 eq for CO2 capture (forming Na2CO3).

• 1 eq for phenol deprotonation (forming sodium 2,4,5-trichlorophenoxide).

Parameter	Value	Reference
CAS Number	16947-69-6	3
Molecular Weight	259.9 g/mol	1
Physical State (@ 20°C)	Solid (Melting Point: 58.3-60.9 °C)	3
Theoretical NaOH Stoichiometry	4.0 moles NaOH per mole of chloroformate	2
Recommended NaOH Excess	2.5x to 3.0x (10-12 moles NaOH per mole)	2
Solvent for Pre-dissolution	Tetrahydrofuran (THF) or Acetone (Anhydrous)	-

Step-by-Step Quenching Methodology

Expertise & Experience Note: Because 2,4,5-trichlorophenyl chloroformate is a solid, attempting to quench it directly by adding aqueous base will result in surface passivation. The solid will become coated with insoluble phenolic byproducts, trapping unreacted chloroformate inside. This creates a hidden hazard that can rupture waste containers later. Therefore, pre-dissolution in an inert, water-miscible solvent is a critical prerequisite to ensure a homogenous and complete reaction.

Required PPE and Environment

• Environment: Certified chemical fume hood with the sash lowered.

• PPE: Flame-retardant lab coat, heavy-duty butyl rubber or Viton™ gloves (standard nitrile is insufficient for extended contact with chloroformates), and chemical splash goggles with a face shield 2.

Procedure

• Mass Quantification: Accurately weigh the residual 2,4,5-trichlorophenyl chloroformate to be disposed of.

• Pre-Dissolution: Transfer the solid to a dry Erlenmeyer flask. Dissolve the solid completely in a minimal volume of anhydrous THF or acetone (e.g., 5-10 mL solvent per gram of chloroformate).

• Base Preparation: In a separate, oversized beaker (at least 5x the total anticipated volume), prepare a 10% (w/v) aqueous NaOH solution. Ensure you have at least 10 molar equivalents of NaOH relative to the chloroformate.

• Thermal Control: Place the beaker containing the NaOH solution in an ice-water bath. Insert a magnetic stir bar and initiate vigorous stirring.

• Controlled Addition: Using an addition funnel or a glass pipette, add the chloroformate/THF solution dropwise into the vortex of the cold NaOH solution.

  • Causality: Dropwise addition controls the exothermic hydrolysis and prevents the rapid evolution of CO2 from causing the mixture to froth over 2.

• Self-Validation & Maturation: Once addition is complete, remove the ice bath. Allow the mixture to stir at room temperature for at least 2 hours.

  • Validation Check: The quench is considered complete when the solution reaches ambient temperature, gas evolution (bubbling) has entirely ceased, and the pH of the solution remains strongly basic (pH > 12) as verified by pH indicator paper. If the pH drops below 10, add additional 10% NaOH.

• Waste Segregation: Transfer the resulting homogenous, basic solution to a chemically compatible, clearly labeled hazardous waste container (e.g., "Hazardous Aqueous Waste: Contains Basic Sodium 2,4,5-Trichlorophenoxide and THF"). Do not neutralize the final waste, as lowering the pH will precipitate the highly toxic 2,4,5-trichlorophenol. Arrange for collection by a licensed hazardous waste disposal facility 2.

Process Visualization

Caption: Logical workflow and validation checkpoints for the safe laboratory disposal of 2,4,5-trichlorophenyl chloroformate.

References

• Title: Carbonochloridic acid, 2,4,5-trichlorophenyl ester | C7H2Cl4O2 | CID 85650 Source: PubChem, National Institutes of Health URL
• Title: Safeguarding Your Laboratory: A Comprehensive Guide to the Proper Disposal of Isobutyl Chloroformate Source: Benchchem URL
• Title: Carbonochloridic acid, 2,4,5-trichlorophenyl ester Source: CAS Common Chemistry, American Chemical Society URL

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